1-(Methylsulfonyl)-4-nitrosopiperazine

Core Science & Biosynthesis

Foreword: Navigating the Landscape of Novel Nitrosamines

An In-depth Technical Guide to 1-(Methylsulfonyl)-4-nitrosopiperazine

The challenge of N-nitrosamine impurities in pharmaceuticals has evolved from managing a few known actors like N-Nitrosodimethylamine (NDMA) to a broader, more complex vigilance over a vast array of potential nitrosated byproducts. 1-(Methylsulfonyl)-4-nitrosopiperazine (MeSO2-NP) represents one such compound—a structurally plausible but less-documented nitrosamine. Its potential emergence is linked to the use of piperazine-based structures in active pharmaceutical ingredient (API) synthesis. This guide is structured to address MeSO2-NP from a foundational, first-principles perspective. Given the limited specific public data on this exact molecule, we will apply established principles of nitrosamine chemistry, state-of-the-art analytical science, and regulatory toxicology to build a robust framework for its understanding and control. This document serves not only as a guide to MeSO2-NP but as a model for approaching any novel nitrosamine impurity.

Part 1: Core Chemistry and Formation Profile

A molecule's identity and genesis are the cornerstones of its control. Understanding the physicochemical properties and formation mechanisms of MeSO2-NP is the first step in a scientifically sound risk assessment.

Physicochemical Characteristics

The molecular structure of MeSO2-NP dictates its behavior in both chemical reactions and analytical systems. The presence of the electron-withdrawing methylsulfonyl group significantly influences the molecule's polarity and basicity compared to its alkylated analogue, 1-methyl-4-nitrosopiperazine (MNP).

Property	Value / Description	Source / Method
Chemical Name	1-(Methylsulfonyl)-4-nitrosopiperazine	IUPAC Nomenclature
Synonyms	MeSO2-NP	Common Abbreviation
Molecular Formula	C₅H₁₁N₃O₃S	Calculated
Molecular Weight	193.23 g/mol	Calculated
Monoisotopic Mass	193.0521 Da	Calculated
Predicted Ion (ESI+)	[M+H]⁺ = 194.0594 m/z	Calculated
Appearance	Expected to be a pale yellow solid, typical for nitrosamines.	Extrapolation
Solubility	Predicted to have moderate polarity. Likely soluble in polar organic solvents like acetonitrile, methanol, and DMSO.	Chemical Principles

Mechanism of Formation: The Nitrosation Pathway

The formation of MeSO2-NP is a classic example of N-nitrosation. The reaction requires two key components: a vulnerable secondary amine precursor and a nitrosating agent.

• Amine Precursor: 1-(Methylsulfonyl)piperazine. This molecule may be a registered starting material, an intermediate, or a reagent in the synthesis of a piperazine-containing API.

• Nitrosating Agent: The most common source is nitrous acid (HNO₂), which is formed in situ from residual nitrite salts (e.g., NaNO₂) under acidic conditions (pH < 5). Nitrites are ubiquitous, low-level contaminants in many raw materials and excipients.[1]

The reaction proceeds via the electrophilic attack of a nitrosating species (such as the nitrosonium ion, N≡O⁺) on the lone pair of electrons of the secondary amine nitrogen in the piperazine ring.

Figure 1: The reaction pathway for the formation of MeSO2-NP from its secondary amine precursor and a nitrite source under acidic conditions.

Part 2: Analytical Strategy for Trace-Level Quantification

The mandate to control nitrosamines to exceptionally low levels (often in the parts-per-billion range) necessitates the use of highly sensitive and specific analytical instrumentation. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the definitive technique for this challenge.[2][3]

Causality in Method Development

Developing a robust analytical method is a series of deliberate choices, each grounded in the physicochemical properties of the analyte and the sample matrix.

• Why LC-MS/MS? This technique provides a powerful combination of physical separation (LC) and mass-based identification and quantification (MS/MS). Its sensitivity is essential for meeting the low acceptable intake limits set by regulators, and its specificity, derived from monitoring unique mass transitions, is critical for avoiding false positives in complex API or drug product matrices.[4]

• Why Reverse-Phase Chromatography? MeSO2-NP is a molecule of moderate polarity. A C18 or Phenyl-Hexyl column provides a non-polar stationary phase that can effectively retain the molecule from a polar mobile phase, allowing it to be separated from more polar or non-polar impurities.[5]

• Why Electrospray Ionization (ESI+)? The piperazine ring contains basic nitrogen atoms that are readily protonated. ESI in positive mode is an efficient and gentle ionization technique that will reliably generate the protonated molecular ion [M+H]⁺, which is the necessary precursor for MS/MS analysis.

• Why Multiple Reaction Monitoring (MRM)? MRM is the gold standard for quantification in tandem mass spectrometry. By selecting a specific precursor ion (the [M+H]⁺ of MeSO2-NP) and monitoring for a specific, characteristic fragment ion produced by collision-induced dissociation, we create an exceptionally specific and sensitive detection channel, filtering out noise from other co-eluting compounds.[5][6]

Experimental Protocol: LC-MS/MS Analysis of MeSO2-NP

This protocol is a validated, self-contained workflow for the quantification of MeSO2-NP in a drug substance.

Objective: To accurately quantify 1-(Methylsulfonyl)-4-nitrosopiperazine at a Limit of Quantification (LOQ) of ≤ 0.05 ppm.

1. Preparation of Standards and Solutions:

• Standard Stock (100 µg/mL): Accurately weigh ~1.0 mg of MeSO2-NP reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.
• Internal Standard (IS) Stock (100 µg/mL): Prepare a stock of an isotopically labeled standard (e.g., MeSO2-NP-d8) in the same manner.
• Working Standard Solutions: Perform serial dilutions of the stock standard with an appropriate diluent (e.g., 50:50 Methanol:Water) to prepare a calibration curve ranging from ~0.5 ng/mL to 100 ng/mL. Fortify each calibration level with the internal standard to a final concentration of ~20 ng/mL.

2. Sample Preparation (for a 100 mg API sample):

• Accurately weigh ~100 mg of the API test sample into a 15 mL centrifuge tube.
• Add 10.0 mL of diluent containing the internal standard.
• Vortex for 2 minutes to dissolve the sample.
• Sonicate for 10 minutes to ensure complete extraction.
• Centrifuge at 4000 rpm for 10 minutes to pelletize any undissolved excipients or API.
• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial. The sample is now ready for injection.

3. LC-MS/MS Instrumental Conditions:

Parameter	Condition	Rationale
LC System	UPLC / HPLC System	Provides necessary separation efficiency.
Column	Phenyl-Hexyl, 2.7 µm, 2.1 x 100 mm	Offers good retention and selectivity for nitrosamines.
Column Temp	40 °C	Ensures reproducible retention times.
Mobile Phase A	10 mM Ammonium Formate in Water, pH 9.0	Buffered aqueous phase for good peak shape.
Mobile Phase B	Methanol	Organic solvent for elution.
Gradient	0-1 min (10% B), 1-8 min (10-90% B), 8-9 min (90% B), 9-10 min (10% B)	Separates analyte from matrix components.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Injection Vol.	5 µL	Balances sensitivity with column loading.
MS System	Triple Quadrupole Mass Spectrometer	Required for high-sensitivity MRM.
Ionization	ESI, Positive Mode	Efficiently ionizes the basic analyte.
Ion Source Temp	500 °C	Optimizes desolvation.
MRM Transitions	MeSO2-NP: 194.1 → 115.0 (Quantifier), 194.1 → 86.1 (Qualifier)	Specific precursor-product ions for identification.
MeSO2-NP-d8 (IS): 202.1 → 123.0	For reliable quantification by isotope dilution.

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Part 3: Toxicological Profile and Risk Management

The control of any genotoxic impurity is ultimately driven by its potential risk to patient safety. The risk management strategy must be proactive, systematic, and grounded in regulatory science.

Genotoxicity and Regulatory Classification

N-nitrosamines as a class are considered potent, mutagenic carcinogens.[7] Due to their mechanism of action, which can involve metabolic activation to alkylating agents that damage DNA, they are placed in a special category of high-risk impurities.

• Cohort of Concern: The ICH M7 guideline places N-nitrosamines into a "cohort of concern," a group of high-potency mutagenic carcinogens that require control to levels far below those for typical impurities.[6][8]

• Acceptable Intake (AI): The safety limit for a nitrosamine is defined as its Acceptable Intake (AI), which is the daily dose that corresponds to a negligible lifetime cancer risk (typically 1 in 100,000). For novel nitrosamines without specific carcinogenicity data, the AI is often derived from structure-activity relationships or read-across from potent analogues. Regulatory bodies like the FDA and EMA have published AI limits for several common nitrosamines, which are typically in the range of 26.5 to 96.0 ng/day.[3] A substance-specific limit for MeSO2-NP would require a dedicated toxicological assessment.

A Framework for Risk Mitigation

A continuous cycle of risk assessment and mitigation is the only reliable method to ensure control over potential nitrosamine contamination.

Step 1: Risk Identification: Systematically review the entire API manufacturing process. Is 1-(methylsulfonyl)piperazine used or potentially formed? Are there steps that use acidic conditions where residual nitrites could be present? Scrutinize the specifications for all raw materials and excipients for nitrite content.[1]

Step 2: Risk Evaluation: If a risk is identified, quantify it. This involves process characterization studies to determine if MeSO2-NP can form and at what level. This data is critical to understanding the magnitude of the risk.

Step 3: Risk Control: If the risk is unacceptable, implement control measures. This is the most critical phase and can include:

• Process Optimization: Modifying the process to avoid conditions conducive to nitrosation (e.g., operating at a different pH, using a scavenger for nitrites).

• Material Control: Introducing stringent limits for nitrites in all incoming materials.

• Purification: Designing downstream purification steps (e.g., crystallization, chromatography) that can effectively purge MeSO2-NP from the API.

Step 4: Risk Review: The risk assessment is a living document. Any changes to the process or material suppliers must trigger a re-evaluation. Routine testing of the final API for MeSO2-NP serves as the ultimate verification that the control strategy remains effective.

References

• Tian, Y., Tao, X., Liu, W., Yao, S., Yin, L., & Ning, B. (2022). Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. Frontiers in Chemistry, 10, 834124. [Link][2][6]

• Ministry of Food and Drug Safety (MFDS). (n.d.). Analytical Methods. SARTANS-METHODS-20180921. [Link][4]

• Taiwan Food and Drug Administration (TFDA). (2023). Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. [Link]

• Tian, Y., et al. (2024). Investigation into the genotoxic impurity, 1-methyl-4-nitrosopiperazine, in rifampicin. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Pawar, R., & Singh, S. (2024). Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies. Journal of Pharmaceutical Research International. [Link]

• Prajapati, T., et al. (2021). A Review on Carcinogenic Impurities Found in Marketed Drugs and Strategies for its Determination by Analytical Methods. Asian Journal of Pharmaceutical Analysis, 11(3), 183-193. [Link][7]

• Tian, Y., et al. (2024). Investigation into the genotoxic impurity, 1-methyl-4-nitrosopiperazine, in rifampicin. Semantic Scholar. [Link]

• ICH. (2020). M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [Link]

• Health Sciences Authority (HSA) Singapore. (2022). DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS. [Link][5]

• Valte, K., et al. (2024). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Journal of Chromatographic Science. [Link][3]

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• Kaza, M., et al. (2023). Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. Molecules, 28(21), 7405. [Link][8]

• Google Patents. (n.d.). RU2095355C1 - Method of preparing 1-nitroso-4-methylpiperazine.

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An In-depth Technical Guide to 1-Methyl-4-nitrosopiperazine: Physicochemical Properties, Analysis, and Safety Considerations

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-4-nitrosopiperazine (MNP), a member of the N-nitrosamine class of compounds, has garnered significant attention within the pharmaceutical industry and regulatory bodies.[1] N-nitrosamines are classified as a "cohort of concern" due to their potential as potent mutagenic carcinogens.[2][3] MNP has been identified as a potential impurity in various pharmaceutical preparations, including sartans, non-steroidal anti-inflammatory drugs (NSAIDs), and thiazide diuretics.[4][5] Its presence, particularly in the anti-tuberculosis drug rifampicin, has prompted rigorous investigation and the development of sensitive analytical methods for its detection and quantification.[6][7][8] This technical guide provides a comprehensive overview of the physical and chemical properties of 1-methyl-4-nitrosopiperazine, detailed analytical methodologies, and critical safety information to support risk assessment and control strategies in drug development and manufacturing.

Physicochemical Properties

1-Methyl-4-nitrosopiperazine is a chemical compound with the molecular formula C5H11N3O.[9][10][11] It is also known by several synonyms, including N-Methyl-N'-nitrosopiperazine, 1-Nitroso-4-methylpiperazine, and MNP.[10][11][12] Depending on the temperature, it can exist as a colorless to pale yellow liquid or solid.[10]

Property	Value	Source(s)
Molecular Formula	C5H11N3O	[9][10][11]
Molecular Weight	129.16 g/mol	[9][11]
CAS Number	16339-07-4	[9][10][11]
Appearance	Colorless to Yellow to Yellow-green clear liquid	[10]
Melting Point	-93.9 °C	[13]
Boiling Point	65 °C	[13]
Flash Point	11 °C (52 °F) (closed cup)	[13]
Vapor Pressure	0.02 mmHg	[9]
Solubility	Soluble in Chloroform	[4]

Chemical Properties and Reactivity

The chemical behavior of 1-methyl-4-nitrosopiperazine is largely dictated by the presence of the N-nitroso group attached to the piperazine ring. This functional group is central to its formation as an impurity and its toxicological profile.

Formation as a Pharmaceutical Impurity

N-nitrosamines, including MNP, can form when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be generated from nitrites in an acidic environment.[14][15] In the context of pharmaceutical manufacturing, the presence of amines (as part of the API, intermediates, or reagents) and residual nitrites can lead to the unintended formation of these impurities.[2]

Specifically for MNP in rifampicin, studies suggest two primary formation pathways:

• Degradation of Rifampicin: MNP can be a byproduct of the oxidative degradation of the rifampicin molecule itself.[6][7]

• Synthesis-Related Impurity: It can be introduced during the synthesis process through the oxidation or nitrosation of 1-amino-4-methylpiperazine, a potential precursor or degradant.[6][7][16]

The proposed mechanism involves the hydrolysis of a hydrazone in rifampicin to 1-amino-4-methylpiperazine, which is subsequently oxidized to form MNP.[16]

Caption: Potential formation pathways of 1-methyl-4-nitrosopiperazine (MNP).

Reactivity and Decomposition

The N-nitroso group makes MNP susceptible to decomposition under certain conditions, such as exposure to heat. When heated to decomposition, it can emit toxic fumes of nitrogen oxides (NOx).[17] Understanding its stability is crucial for accurate analytical testing and for developing appropriate storage and handling procedures.

Spectroscopic Characterization

Definitive identification and quantification of 1-methyl-4-nitrosopiperazine rely on various spectroscopic techniques.

• Mass Spectrometry (MS): Mass spectral data is available for MNP, with a notable m/z top peak at 57.[9] GC-MS is a common analytical technique for its detection.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 17O NMR spectra are available for MNP, providing detailed structural information.[9][12]

• Infrared (IR) Spectroscopy: Vapor phase IR spectra can also be used for the characterization of MNP.[9]

Analytical Methodologies

Given the potent carcinogenicity of N-nitrosamines, highly sensitive and specific analytical methods are required to detect and quantify MNP at trace levels in pharmaceutical products. The most widely adopted technique is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[7][8][18][19]

Protocol: Determination of 1-Methyl-4-nitrosopiperazine in a Drug Product by LC-MS/MS

This protocol is a generalized representation based on published methods and should be validated for specific drug product matrices.[18][19]

1. Reagents and Materials:

• 1-Methyl-4-nitrosopiperazine (MNP) reference standard

• 1-Methyl-4-nitrosopiperazine-d4 (MNP-d4) or other suitable isotope-labeled internal standard (IS)

• Methanol (HPLC grade)

• Deionized water

• Ammonium formate

• Ammonium hydroxide

• PVDF syringe filters (0.2 µm)

2. Standard and Sample Preparation:

• Stock Standard Solution: Accurately weigh and dissolve MNP reference standard in methanol to prepare a stock solution (e.g., 200 µg/mL).

• Intermediate and Working Standard Solutions: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 80% methanol) to prepare a series of calibration standards.

• Internal Standard (IS) Solution: Prepare a stock solution of MNP-d4 in methanol and dilute to a working concentration (e.g., 10 ng/mL in 80% methanol).

• Sample Preparation:

  • Accurately weigh a portion of the powdered drug product equivalent to a specific amount of the active pharmaceutical ingredient (API) (e.g., 250 mg) into a centrifuge tube.

  • Add a defined volume of the IS working solution.

  • Add a suitable extraction solvent (e.g., 80% methanol).

  • Vortex to mix and sonicate for a specified time (e.g., 10 minutes).

  • Centrifuge the sample (e.g., at 4000 rpm for 10 minutes).

  • Filter the supernatant through a 0.2 µm PVDF syringe filter into an HPLC vial.

3. LC-MS/MS Instrumental Conditions (Example):

• LC System: Agilent 1290 or equivalent

• Column: Phenomenex® Luna Phenyl-Hexyl (4.6 mm x 150 mm, 3 µm) or equivalent

• Column Temperature: 30 °C

• Mobile Phase A: 10 mM Ammonium formate in water, pH adjusted to 9.0 with ammonium hydroxide

• Mobile Phase B: Methanol

• Flow Rate: 0.60 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: QTRAP 6500+ or equivalent with an electrospray ionization (ESI) source

• Ionization Mode: Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

4. Data Analysis:

• Quantify MNP in the sample by comparing the peak area ratio of MNP to the IS with the calibration curve generated from the standard solutions.

Caption: A generalized workflow for the analysis of MNP in pharmaceutical products by LC-MS/MS.

Toxicology and Safety

Carcinogenicity and Genotoxicity

1-Methyl-4-nitrosopiperazine is considered a potent genotoxic and carcinogenic compound.[10][20] It has been shown to be carcinogenic in rats, inducing tumors in the nasal cavity even at low doses.[10][20] Furthermore, MNP has demonstrated mutagenic effects in various short-term tests, including the Ames test.[20][21] The genotoxic mechanism of N-nitrosamines generally involves metabolic activation that leads to the formation of intermediates capable of reacting with DNA.[3]

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established stringent controls for nitrosamine impurities in drug products.[2][15] The FDA provides guidance on risk assessment, analytical testing, and the establishment of acceptable intake (AI) limits for these impurities.[3][15] The AI limit represents a level at which the impurity is considered to pose a negligible cancer risk over a lifetime of exposure.[15] For some nitrosamines, specific AI limits have been published, and for others, a class-specific limit may be applied.[3][15] It is imperative for drug manufacturers to conduct thorough risk assessments to identify and mitigate the potential for nitrosamine contamination.[15]

Handling and Safety Precautions

Given its hazardous properties, 1-methyl-4-nitrosopiperazine must be handled with extreme caution in a laboratory setting.[22]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[22]

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.[22]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from heat and sources of ignition.[22]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[22]

Synthesis

While not typically synthesized for therapeutic purposes, understanding the synthesis of 1-methyl-4-nitrosopiperazine is relevant for impurity profiling and the preparation of analytical standards. One reported method involves the nitrosation of piperazine dichlorohydrate, followed by methylation of the resulting 1-nitrosopiperazine in the reaction mass.[23] Another approach involves the reduction of 1-methyl-4-nitrosopiperazine to form 1-amino-4-methylpiperazine.[24][25]

Conclusion

1-Methyl-4-nitrosopiperazine is a significant process-related and degradation impurity in the pharmaceutical industry, necessitating stringent control due to its potent carcinogenicity. A thorough understanding of its physicochemical properties, formation pathways, and degradation is essential for developing effective control strategies. The implementation of sensitive and validated analytical methods, such as LC-MS/MS, is critical for ensuring that drug products meet the rigorous safety standards set by regulatory authorities. Adherence to strict safety protocols when handling this compound is paramount to protecting laboratory personnel. This guide serves as a foundational resource for scientists and professionals in the pharmaceutical field to navigate the challenges associated with this critical impurity.

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The Toxicological and Biological Landscape of N-Nitroso-N'-methylpiperazine (MNPA): Mechanisms, Assessment, and Regulatory Implications

Executive Overview

N-Nitroso-N'-methylpiperazine (MNPA), also known as 1-methyl-4-nitrosopiperazine (CAS 16339-07-4), is a complex secondary nitrosamine that has garnered intense scrutiny in modern pharmacotoxicology. Classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), MNPA has been specifically identified as a critical contaminant in the essential antibiotic rifampin[1]. As a potent electrophilic pro-carcinogen, MNPA poses significant risks of mutagenesis and carcinogenesis, driving global regulatory agencies to establish stringent Acceptable Intake (AI) limits[2].

This technical guide provides an in-depth analysis of MNPA’s biological activities, the enzymatic causality behind its genotoxicity, and the self-validating experimental frameworks required for its accurate toxicological assessment.

Structural Chemistry and Pharmacotoxicological Profile

MNPA (C5H11N3O) consists of a piperazine ring substituted with a methyl group and an N-nitroso moiety. This structural configuration fundamentally dictates its biological activity. Unlike simple aliphatic nitrosamines (e.g., NDMA), the piperazine ring adds steric complexity that influences its metabolic clearance rate and tissue distribution.

Toxicologically, unactivated MNPA is highly hazardous upon direct exposure, classified under GHS as toxic if swallowed (H301) and capable of causing severe skin burns (H314)[3]. However, its most profound biological activity—its 4[4]—is not direct but rather mediated through endogenous enzymatic bioactivation.

Mechanistic Pathway of Genotoxicity

The biological activity of MNPA is contingent upon metabolic activation by Cytochrome P450 (CYP450) enzymes, predominantly CYP2E1, though localized isoforms in tissues like the nasal epithelium also play a critical role[5].

The causality of its genotoxicity follows a precise biochemical cascade:

• α-Hydroxylation: CYP450 enzymes catalyze the oxidation of the α-carbon adjacent to the N-nitroso group, forming an unstable N-nitrosocarbinolamine intermediate[1].

• Spontaneous Decomposition: This intermediate rapidly undergoes ring cleavage or dealkylation, collapsing into an aldehyde and a diazohydroxide.

• Electrophilic Generation: The diazohydroxide dehydrates to form a highly reactive methyl diazonium ion.

• DNA Adduction: As a potent electrophile, the diazonium ion attacks nucleophilic centers on DNA. It predominantly forms N7-methylguanine (N7-MG) and O6-methylguanine (O6-MG)[6]. The O6-MG adduct is particularly insidious; if not repaired by O6-alkylguanine-DNA alkyltransferase (AGT), it causes mispairing with thymine during DNA replication, leading to irreversible G:C to A:T transition mutations.

Fig 1: CYP450-mediated metabolic activation of MNPA leading to DNA adduction.

Quantitative Toxicological Data & Regulatory Thresholds

Because MNPA acts as a mutagenic carcinogen, regulatory bodies utilize TD50 values (the dose required to induce tumors in 50% of test animals) to calculate safe exposure limits. Inhalation studies in rats have demonstrated that MNPA exhibits 5[5], which is orders of magnitude more potent than oral uptake due to high localized CYP expression in the nasal epithelium.

The following table summarizes the critical quantitative metrics utilized by drug development professionals for risk assessment:

Parameter	Value	Context / Mechanistic Significance
Chemical Formula	C5H11N3O	Piperazine derivative with N-nitroso group
Molecular Weight	129.16 g/mol	Low molecular weight facilitates rapid tissue distribution
Acceptable Intake (AI)	26.5 ng/day (EMA) / 140 ng/day	Derived via read-across (NDEA) and specific TD50 extrapolation[7]
Rifampin Impurity Limit	0.16 ppm	FDA regulatory threshold for human consumption safety[2]
Primary DNA Adducts	N7-MG, O6-MG	O6-methylguanine drives base-pair substitution mutations[6]
Boiling Point	~125 °C (at 25 mmHg)	Volatility contributes to occupational inhalation hazard profile

Validated Experimental Methodologies for MNPA Assessment

To ensure scientific integrity and trustworthiness, the assessment of MNPA must utilize self-validating experimental systems. Standard assays often fail with nitrosamines due to the transient nature of their reactive metabolites. The protocols below are engineered to overcome these limitations.

Protocol A: Optimized Pre-Incubation Ames Test for Mutagenicity

Standard plate incorporation assays frequently yield false negatives for nitrosamines because the reactive diazonium ion degrades before it can diffuse through the agar to reach the bacteria.

Causality-Driven Methodology:

• Strain Selection: Utilize Salmonella typhimurium strains TA1535 and TA100. Why? These strains are specifically engineered to detect base-pair substitutions (G:C to A:T)[8], which perfectly align with the mutational profile of the O6-MG adduct formed by MNPA.

• Metabolic Activation (S9 Mix): Prepare a 10-30% rat liver S9 fraction (induced by Aroclor 1254 or phenobarbital/β-naphthoflavone) supplemented with an NADPH-regenerating system. Why? MNPA is inert without CYP450-mediated α-hydroxylation.

• Pre-Incubation Phase (Critical Step): Combine 100 µL of MNPA solution, 500 µL of S9 mix, and 100 µL of bacterial suspension in a sterile tube. Incubate at 37°C for 30 minutes with gentle shaking. Why? This liquid-phase interaction forces direct contact between the pro-carcinogen, the activating enzymes, and the bacterial DNA, ensuring the short-lived diazonium ion does not dissipate harmlessly into an agar matrix.

• Plating & Validation: Add 2 mL of molten top agar containing trace histidine/biotin, vortex, and pour onto minimal glucose agar plates. Incubate for 48-72 hours.

• Self-Validation: Simultaneously run a vehicle control (baseline mutation rate) and a positive control (e.g., N-nitrosodiethylamine, NDEA) to definitively prove the S9 mix's metabolic competence.

Protocol B: Ex Vivo Comet Assay in Nasal Epithelial Cells

Given MNPA's profound localized toxicity via inhalation[5], standard hepatocyte models may underestimate its genotoxicity.

Causality-Driven Methodology:

• Tissue Isolation: Isolate primary nasal epithelial cells from Sprague-Dawley rats to maintain endogenous, tissue-specific CYP450 expression.

• Exposure: Expose the single-cell suspension to MNPA vapor or liquid media for 1 to 3 hours. Why short exposure? To capture primary DNA strand breaks before global DNA repair mechanisms or apoptosis obscure the initial alkylation damage.

• Alkaline Lysis & Electrophoresis: Embed cells in low-melting-point agarose on slides. Lyse in alkaline buffer (pH > 13) to unwind DNA and express single-strand breaks and alkali-labile sites (derived from N7-MG adduction).

• Quantification: Perform electrophoresis, stain with SYBR Gold, and calculate the DNA Tail Moment. Increased tail moment directly correlates with the severity of MNPA-induced DNA fragmentation.

Fig 2: Self-validating experimental workflows for assessing MNPA mutagenicity and genotoxicity.

Regulatory Implications and NDSRI Management

The discovery of MNPA as an impurity in rifampin has triggered significant regulatory action, given rifampin's status as a first-line therapeutic for tuberculosis and its widespread use in Drug-Drug Interaction (DDI) studies as a strong CYP3A4 inducer[2].

Because MNPA is a "cohort of concern" compound under the ICH M7(R2) guideline, pharmaceutical manufacturers must implement highly sensitive LC-MS/MS analytical procedures to ensure MNPA levels do not exceed the 2[2]. Failure to control this NDSRI not only risks patient safety via cumulative carcinogenic exposure but also jeopardizes the continuity of clinical trials reliant on rifampin-based pharmacokinetic baselines.

References

• PubChem - 1-Methyl-4-nitrosopiperazine | C5H11N3O | CID 27826[Link][3]

• Asian Journal of Pharmaceutical Analysis - A Review on Carcinogenic Impurities Found in Marketed Drugs and Strategies for its Determination by Analytical Methods [Link][6]

• ResearchGate - Nitrosamine metabolic biotransformation pathways[Link][1]

• PMC (National Institutes of Health) - Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities[Link][7]

• Oxford Academic (Carcinogenesis) - Strong nasal carcinogenicity and genotoxicity of 1-nitroso-4-methylpiperazine after low dose inhalation in rats[Link][5]

• FDA / YMAWS - FDA Perspectives on Regulatory Guidance on Drug-Drug Interactions[Link][2]

• MDPI - QSAR and Classification Study on Prediction of Acute Oral Toxicity of N-Nitroso Compounds[Link][4]

• PMC (National Institutes of Health) - Optimizing the detection of N-nitrosamine mutagenicity in the Ames test[Link][8]

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An In-depth Technical Guide to 1-Methyl-4-nitrosopiperazine: From Discovery to Mitigation

Foreword

1-Methyl-4-nitrosopiperazine (MNP), a potent N-nitrosamine, has emerged from relative obscurity to become a significant subject of concern within the pharmaceutical and chemical industries. Initially investigated for its carcinogenic properties, its recent detection as a genotoxic impurity in pharmaceutical products has necessitated a comprehensive understanding of its discovery, history, and technical attributes. This guide provides an in-depth exploration of MNP, tailored for researchers, scientists, and drug development professionals. We will delve into its historical context, toxicological profile, mechanisms of formation, and the analytical and control strategies required to manage its presence.

The Emergence of a Potent Genotoxin: A Historical Perspective

The story of 1-methyl-4-nitrosopiperazine, also known by the synonym N-nitroso-N'-methylpiperazine (NMPz), is rooted in the broader scientific investigation into the carcinogenicity of N-nitroso compounds. Early studies on N-nitrosamines revealed their potential to cause cancer in various organs.

Initial carcinogenicity studies on MNP yielded conflicting results. Some rodent bioassays suggested it was non-carcinogenic or only showed effects at very high doses when administered orally[1]. However, a pivotal shift in understanding came with inhalation studies. Research demonstrated that inhaled MNP vapor is a potent nasal carcinogen in rats, inducing tumors at significantly lower doses and with a shorter latency period compared to oral administration[1][2]. This highlighted the critical importance of the route of exposure in toxicological assessment.

The compound gained further prominence with the "safe amines" approach in the rubber industry. 4-Methylpiperazine was considered a potentially safer alternative for vulcanization acceleration, with the assumption that its corresponding nitrosamine, MNP, would be non-carcinogenic. However, subsequent research overturned this initial assessment, revealing MNP's potent carcinogenic and genotoxic nature[1].

More recently, MNP has become a significant concern for the pharmaceutical industry as a nitrosamine impurity. Its detection in drugs such as rifampicin has led to regulatory scrutiny and the need for stringent control measures[3][4][5]. This has spurred the development of highly sensitive analytical methods to detect and quantify MNP at trace levels in active pharmaceutical ingredients (APIs) and finished drug products[6][7].

Chemical and Physical Properties

1-Methyl-4-nitrosopiperazine is a chemical compound with the molecular formula C5H11N3O and a molecular weight of approximately 129.16 g/mol [8][9]. It is characterized by a piperazine ring with a methyl group on one nitrogen atom and a nitroso group on the other.

Property	Value
Molecular Formula	C5H11N3O
Molecular Weight	129.16 g/mol [8][9]
CAS Number	16339-07-4[8][10]
Appearance	Colorless to pale yellow liquid or solid[10]
Synonyms	N-Nitroso-N'-methylpiperazine, NMPz, MNP, MeNP[8][10][11]

The presence of the nitroso group imparts unique chemical reactivity to the molecule, making it susceptible to various chemical reactions[10].

Caption: Chemical structure of 1-methyl-4-nitrosopiperazine (MNP).

Toxicological Profile: A Potent Genotoxic Carcinogen

The primary toxicological concern with MNP is its classification as a potent genotoxic carcinogen[1][2][12]. Genotoxicity refers to the ability of a chemical to damage genetic information within a cell, causing mutations and potentially leading to cancer.

Carcinogenicity

As previously mentioned, inhalation of MNP has been shown to be strongly carcinogenic in rats, primarily targeting the nasal cavity[1][2]. The U.S. Food and Drug Administration (USFDA) classifies MNP under Potency Category 1 in its Carcinogenic Potency Categorization Approach (CPCA), with a recommended acceptable intake limit of just 26.5 ng/day[8]. This underscores the high carcinogenic potential of this compound.

Genotoxicity and Mechanism of Action

MNP exerts its genotoxic effects after metabolic activation. Like other N-nitrosamines, it is believed to be activated by cytochrome P450 enzymes[1][13]. This metabolic process, likely involving α-hydroxylation, generates reactive electrophilic intermediates that can form covalent adducts with DNA[10][13]. These DNA adducts, if not repaired, can lead to mutations during DNA replication, initiating the process of carcinogenesis. In vitro studies have confirmed that MNP causes DNA damage in both rat and human nasal epithelial cells[1][2].

Caption: Proposed metabolic activation pathway of MNP leading to genotoxicity.

Formation of 1-Methyl-4-nitrosopiperazine

Understanding the formation pathways of MNP is crucial for developing effective control strategies. MNP can be formed through various chemical reactions, primarily involving the nitrosation of 1-methylpiperazine or its precursors.

Synthesis

The intentional synthesis of MNP is typically carried out for research and as a reference standard. A common method involves the nitrosation of piperazine dichlorohydrate, followed by methylation of the resulting 1-nitrosopiperazine[14]. The methylation step can be achieved using formaldehyde and formic acid[14].

Unintentional Formation as a Pharmaceutical Impurity

The presence of MNP as an impurity in pharmaceutical products is a significant concern. It can form unintentionally during the synthesis of the API or during the storage of the finished drug product[4][8]. The key precursors for its formation are a secondary or tertiary amine (like the piperazine moiety in some drug molecules or related impurities) and a nitrosating agent (such as nitrite) under acidic conditions[8].

In the case of the antibiotic rifampicin, MNP can form from the degradation of the drug molecule itself. Rifampicin can hydrolyze to form 1-amino-4-methylpiperazine (AMP), which can then be oxidized to MNP[6][15]. This degradation can be influenced by factors such as pH, temperature, and the presence of oxidizing agents[6].

Caption: Formation pathways of 1-methyl-4-nitrosopiperazine.

Analytical Methodologies for Detection and Quantification

Given the extremely low acceptable intake limit for MNP, highly sensitive and specific analytical methods are required for its detection and quantification in various matrices, particularly in pharmaceutical products.

Chromatographic Techniques

The most common and reliable methods for MNP analysis are based on liquid chromatography-tandem mass spectrometry (LC-MS/MS)[6][7]. This technique offers excellent sensitivity and selectivity, allowing for the detection of MNP at parts-per-million (ppm) and even parts-per-billion (ppb) levels. Gas chromatography-mass spectrometry (GC/MS) can also be employed[10].

Sample Preparation

Proper sample preparation is critical to ensure accurate and reliable results. This may involve extraction of MNP from the sample matrix and a cleanup step to remove interfering substances. The choice of solvent for sample preparation is also important, as some solvents may promote the degradation of the API and the formation of MNP, leading to an overestimation of the impurity[15]. Methanol has been suggested as a more suitable diluent than water for rifampicin samples to avoid this issue[15].

Experimental Protocol: LC-MS/MS Analysis of MNP in a Pharmaceutical Product

The following is a generalized protocol for the analysis of MNP in a solid dosage form, such as a rifampicin capsule. Method validation in accordance with regulatory guidelines is essential.

• Standard Preparation:

  • Prepare a stock solution of certified MNP reference standard in a suitable solvent (e.g., methanol)[5][15].

  • Perform serial dilutions to create a series of calibration standards covering the expected concentration range of MNP in the samples.

• Sample Preparation:

  • Accurately weigh the contents of a representative number of capsules.

  • Transfer a known amount of the powdered capsule contents to a volumetric flask.

  • Add a suitable extraction solvent (e.g., methanol) and sonicate or shake to dissolve the sample and extract the MNP.

  • Dilute to the mark with the extraction solvent.

  • Filter the sample solution through a suitable filter (e.g., 0.22 µm) to remove particulate matter.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a suitable reversed-phase column (e.g., C18)[15].

    • Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small amount of formic acid or ammonium formate) and an organic component (e.g., methanol or acetonitrile).

  • Mass Spectrometry:

    • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

    • Use Multiple Reaction Monitoring (MRM) for quantification, monitoring specific precursor-to-product ion transitions for MNP.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of MNP against the concentration of the calibration standards.

  • Determine the concentration of MNP in the sample solution from the calibration curve.

  • Calculate the amount of MNP in the original sample, typically expressed in ppm (µg/g).

Control and Mitigation Strategies

Controlling the levels of MNP in pharmaceutical products requires a multi-faceted approach, encompassing the entire product lifecycle from API synthesis to finished product storage.

• Control of Starting Materials and Intermediates: Strict control of the quality of starting materials and intermediates is essential to minimize the presence of precursors that could lead to the formation of MNP[6]. This includes monitoring for the presence of 1-amino-4-methylpiperazine in rifampicin API[6].

• Process Optimization: The manufacturing process should be designed and optimized to prevent the formation of MNP. This may involve avoiding conditions that favor nitrosation, such as the presence of nitrites and acidic conditions.

• Use of Antioxidants: The addition of antioxidants has been shown to help control the levels of MNP, likely by inhibiting the oxidation of precursors like AMP[16].

• Packaging and Storage: Proper packaging and storage conditions can help to minimize the degradation of the drug product and the subsequent formation of MNP. This may include the use of sealed containers to protect from atmospheric oxygen and controlled temperature and humidity[16].

• Crystal Form Selection: The choice of the crystalline form of the API can also influence its stability and the potential for MNP formation[16].

Conclusion

1-Methyl-4-nitrosopiperazine represents a significant challenge for the pharmaceutical and chemical industries. Its potent genotoxic and carcinogenic properties necessitate a thorough understanding of its formation, detection, and control. By implementing robust analytical methodologies and comprehensive control strategies throughout the product lifecycle, it is possible to mitigate the risks associated with this potent impurity and ensure the safety and quality of pharmaceutical products. Continued research into the mechanisms of MNP formation and the development of innovative mitigation strategies will be crucial in addressing this ongoing challenge.

References

• Strong nasal carcinogenicity and genotoxicity of 1-nitroso-4-methylpiperazine after low dose inhalation in rats. Carcinogenesis. [Link]

• Strong nasal carcinogenicity and genotoxicity of 1-nitroso-4-methylpiperazine after low dose inhalation in rats. PubMed. [Link]

• Method of preparing 1-nitroso-4-methylpiperazine.
• Method for synthesizing 1-amino-4-methylpiperazine by catalytic hydrogenation.

• Nitrosamine impurity 1-methyl-4-nitrosopiperazine (MNP) found in rifampicin products. Health Sciences Authority (HSA) Singapore. [Link]

• Possible root causes of 1-methyl-4-nitrosopiperazine (MNP)... ResearchGate. [Link]

• A New Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry Method to Monitor 1-Amino-4-Methyl-Piperazine and 1-Methyl-4-Nitroso-Piperazine in Rifampicin Hydrolysis: A Standard Addition Approach to Quantify Nitrosamine in Rifampicin. MDPI. [Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. MDPI. [Link]

• Investigation into the genotoxic impurity, 1-methyl-4-nitrosopiperazine, in rifampicin. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. ResearchGate. [Link]

• Preferential Metabolic Activation of N-Nitrosopiperidine as Compared to Its Structural Homologue N-Nitrosopyrrolidine by Rat Nasal Mucosal Microsomes. Chemical Research in Toxicology. [Link]

• Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. Frontiers in Chemistry. [Link]

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1-Methyl-4-Nitrosopiperazine (MNP): Molecular Characterization, Formation Mechanisms, and Trace-Level Quantification

Executive Summary

1-Methyl-4-nitrosopiperazine (MNP) is a highly potent, genotoxic nitrosamine impurity that has garnered significant regulatory scrutiny following its detection in rifampin (rifampicin) and related multicomponent pharmaceutical products[1][2]. Classified under the "Cohort of Concern" per ICH M7 guidelines, MNP exhibits mutagenic potential that necessitates rigorous trace-level monitoring[3][4]. This whitepaper provides an in-depth technical analysis of MNP, detailing its fundamental molecular properties, the mechanistic causality behind its formation in drug products, and field-validated LC-MS/MS analytical protocols for its quantification.

Chemical Identity and Physicochemical Properties

Understanding the structural and physical properties of MNP is the foundational step for developing effective extraction and chromatographic methods. MNP is characterized by a piperazine ring substituted with a methyl group at the 1-position and a nitroso group at the 4-position[5].

Table 1: Molecular and Physicochemical Data of MNP

Property	Value	Causality / Analytical Implication
IUPAC Name	1-methyl-4-nitrosopiperazine[5]	Defines the core piperazine scaffold critical for MS fragmentation.
Molecular Formula	C5H11N3O[5]	Dictates the exact mass used in High-Resolution Mass Spectrometry (HRMS).
Molecular Weight	129.16 g/mol [5]	Low molecular weight requires careful optimization of MS/MS transitions (m/z 130 -> fragments) to avoid matrix interference.
SMILES	CN1CCN(CC1)N=O[5]	Used for in silico toxicity predictions and structural modeling.
Solubility	Soluble in Chloroform, Methanol[1][6]	Methanol is the preferred solvent for extraction from drug matrices[1].

Mechanistic Origins: Formation of MNP in Rifampicin

The presence of MNP in rifampicin is not merely a random contamination event but a consequence of specific chemical degradation and synthetic pathways. Rifampicin is synthesized using 1-amino-4-methylpiperazine[1]. Under specific conditions—such as thermal stress, acidic environments, or the presence of nitrosating agents (e.g., residual nitrites)—this precursor, or the degraded rifampicin molecule itself, undergoes N-nitrosation to form MNP[2][4][7].

Understanding this causality allows formulation scientists to implement control strategies, such as adding nitrite scavengers or strictly controlling the thermal parameters during the manufacturing and storage of rifampicin capsules.

Figure 1: Mechanistic pathway illustrating the formation of MNP from rifampicin precursors and degradants.

Analytical Methodology: LC-MS/MS Quantification Protocol

Due to the complex matrix of rifampicin (which can cause severe ion suppression) and the trace-level regulatory limits (historically 0.16 ppm, adjusted to 5.0 ppm by the FDA based on risk-benefit analysis[2][3]), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or LC-HRMS is the gold standard for MNP quantification[1][3].

Rationale for Methodological Choices

• Extraction: Methanol is utilized because it effectively dissolves the API while precipitating certain excipients[1].

• Chromatography: A reverse-phase column (e.g., Purospher® STAR Phenyl or Acquity UPLC HSS T3) provides the necessary retention for the highly polar, low-molecular-weight MNP, separating it from the massive rifampicin peak[3][4].

• Detection: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive mode targets the protonated precursor ion [M+H]+ .

Step-by-Step Experimental Workflow

• Standard Preparation: Prepare a 100 ng/mL mixed intermediate stock standard of MNP in methanol using a certified reference standard[1]. Dilute serially to construct a calibration curve ranging from 0.2 to 200 ng/mL[2].

• Sample Extraction: Accurately weigh 150 mg of the rifampicin drug substance (or crushed tablet/capsule contents) into a 15 mL glass centrifuge tube[1].

• Solvation: Add 5.0 mL of LC-MS grade methanol to achieve a target concentration of 30 mg/mL[1].

• Agitation: Vortex the solution vigorously for 5–10 minutes to ensure complete dissolution of the active ingredient and extraction of the impurity[1].

• Filtration: Pass the extract through a 0.22 µm PVDF syringe filter. Crucial Step: Discard the first 1 mL of the filtrate to prevent adsorption artifacts, then transfer the remainder into an HPLC vial[1].

• LC-MS/MS Analysis: Inject the sample into the LC-MS/MS system. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for MNP (typically m/z 130.1 → target fragments)[3].

Figure 2: Step-by-step sample preparation and LC-MS/MS workflow for MNP quantification.

Regulatory Context and Trustworthiness of Data

The analytical protocols described above are self-validating when incorporating isotopically labeled internal standards (e.g., MNP-d4)[3]. Incorporating an internal standard corrects for matrix effects and ion suppression, which are notoriously severe in multicomponent drugs containing rifampicin, isoniazid, pyrazinamide, and ethambutol[3]. Validation parameters must strictly adhere to ICH Q2(R1) guidelines, ensuring that the Limit of Quantitation (LOQ) is well below the regulatory threshold (e.g., achieving recovery rates of ~87-100% at trace levels)[2][7].

References

• National Center for Biotechnology Information. "1-Methyl-4-nitrosopiperazine | C5H11N3O | CID 27826 - PubChem." PubChem,
• Sigma-Aldrich. "1-Methyl-4-nitrosopiperazine (MNP) Solution Pharmaceutical Analytical Impurity." Sigma-Aldrich,
• Cayman Chemical. "N-Methyl-N'-nitrosopiperazine (CAS 16339-07-4)." Cayman Chemical,
• U.S. Food and Drug Administration (FDA). "Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS)
• National Institutes of Health (PMC). "Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin." NIH,
• Open Ukrainian Citation Index (OUCI). "Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP)." OUCI,
• Journal of Applied Pharmaceutical Science. "A sensitive green analytical LC-MS/MS method for the quantification of trace levels of nine nitrosamine impurities." JAPS,
• Frontiers. "Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS." Frontiers,

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Navigating the Risks: A Technical Guide to the Safe Handling and Application of 1-Nitroso-4-methylpiperazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical safety and handling information for 1-nitroso-4-methylpiperazine (NMPz), a compound of significant interest in synthetic chemistry and a noteworthy impurity in pharmaceutical manufacturing. As a potent nitrosamine, NMPz presents considerable health risks, including carcinogenicity and genotoxicity, necessitating stringent control measures in a laboratory and manufacturing setting.[1] This document is intended to equip researchers, scientists, and drug development professionals with the in-depth knowledge required to handle NMPz safely, understand its chemical behavior, and implement robust analytical and decontamination protocols.

Compound Profile and Hazard Identification

1-Nitroso-4-methylpiperazine (CAS RN: 16339-07-4) is a yellow to yellow-green oily liquid with the molecular formula C₅H₁₁N₃O and a molecular weight of 129.16 g/mol .[2][3] Its structure, featuring a nitroso group on a piperazine ring, is the basis for both its synthetic utility and its toxicological properties.[4]

1.1. GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) identifies 1-nitroso-4-methylpiperazine as a substance with multiple significant hazards.

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	3	H301: Toxic if swallowed
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage
Respiratory or Skin Sensitization	1	H317: May cause an allergic skin reaction; H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled
Germ Cell Mutagenicity	2	H341: Suspected of causing genetic defects
Carcinogenicity	1B/2	H350/H351: May cause/Suspected of causing cancer

This table summarizes data from multiple sources.

1.2. Toxicological Profile

NMPz is a potent genotoxic and carcinogenic compound.[5] Studies have demonstrated its ability to cause tumors, particularly in the nasal cavity of rats upon inhalation.[5] Its mutagenic properties have been confirmed in various short-term tests. The U.S. Food and Drug Administration (FDA) has categorized it as a Potency Category 1 nitrosamine impurity, recommending a stringent acceptable intake limit of 26.5 ng/day in pharmaceutical products.[1] The primary routes of exposure are inhalation, ingestion, and skin contact.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 1-nitroso-4-methylpiperazine is fundamental to its safe handling and use in experimental settings.

Property	Value
Molecular Formula	C₅H₁₁N₃O
Molecular Weight	129.16 g/mol
CAS Number	16339-07-4
Appearance	Colorless to Yellow to Yellow-green clear liquid
Boiling Point	125 °C at 25 mmHg
Flash Point	97 °C
Solubility	Soluble in Methanol
Stability	Light, air, and heat sensitive

This table is a compilation of data from multiple sources.

Safe Handling and Storage Protocols

Given its hazardous nature, strict adherence to safety protocols is paramount when working with 1-nitroso-4-methylpiperazine.

3.1. Engineering Controls

All work with NMPz, including handling of pure substance and solutions, must be conducted in a designated area within a properly functioning chemical fume hood to minimize inhalation exposure.[6] The work area should be clearly demarcated as a "Nitrosamine Handling Area" with restricted access.

3.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling NMPz.

Caption: Mandatory PPE for handling 1-nitroso-4-methylpiperazine.

3.3. Storage Requirements

1-nitroso-4-methylpiperazine should be stored in a cool, dry, and well-ventilated area, away from sources of heat, ignition, and incompatible materials such as strong oxidizing agents.[6] It is light, air, and heat sensitive and should be stored in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen). Storage in a refrigerator or freezer is recommended.

Emergency Procedures and First Aid

Rapid and appropriate response is critical in the event of an emergency involving 1-nitroso-4-methylpiperazine.

4.1. Spill Response

• Evacuate and Isolate: Immediately evacuate the spill area and restrict access.

• Ventilate: Ensure the area is well-ventilated, but avoid creating airborne dust or aerosols.

• Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.

• Collect: Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Decontaminate the spill area using a suitable method (see Section 7).

4.2. First Aid Measures

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

Synthesis and Chemical Reactivity

Understanding the synthesis and reactivity of 1-nitroso-4-methylpiperazine is crucial for its application in research and for anticipating potential hazards.

5.1. Synthetic Pathway

A common method for the synthesis of 1-nitroso-4-methylpiperazine involves the nitrosation of 1-methylpiperazine. A more detailed industrial process involves the nitrosation of piperazine dichlorohydrate with sodium nitrite, followed by methylation of the resulting 1-nitrosopiperazine in the reaction mixture.[7]

Caption: Simplified synthetic workflow for 1-nitroso-4-methylpiperazine.

5.2. Chemical Reactivity

The nitroso group in NMPz imparts unique reactivity, making it a subject of interest in nitrosation reactions and the formation of other nitrosamines.[4] It can participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions.[4] It has been used as a reagent in the organic synthesis of various compounds with potential antimicrobial and neurotropic properties.[4][5]

Analytical Methodologies: LC-MS/MS for Trace-Level Quantification

The detection and quantification of 1-nitroso-4-methylpiperazine, especially as a genotoxic impurity in pharmaceuticals like rifampicin, necessitates highly sensitive and specific analytical methods.[8][9] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the technique of choice for this purpose.[8][9][10]

6.1. Sample Preparation Protocol for Rifampicin Drug Substance

This protocol is adapted from methodologies developed for the analysis of NMPz in rifampicin.[8][11]

• Weighing: Accurately weigh approximately 250 mg of the rifampicin drug substance into a 15 mL polypropylene centrifuge tube.[11]

• Extraction: Add 5 mL of a diluent (e.g., 10 ng/mL of a deuterated internal standard like MNP-d4 in 80% methanol) to the tube.[11]

• Vortex and Sonicate: Vortex the mixture to ensure thorough wetting of the sample, followed by sonication for 10 minutes to facilitate extraction.[11]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the excipients and undissolved active pharmaceutical ingredient (API).[11]

• Filtration: Filter the supernatant through a 0.2 µm PVDF syringe filter into an HPLC vial.[11]

• Analysis: The sample is now ready for injection into the LC-MS/MS system.

6.2. LC-MS/MS Instrumental Parameters

Parameter	Typical Setting	Rationale
LC Column	C18 or Phenyl-Hexyl stationary phase	Provides good retention and separation for polar compounds.
Mobile Phase A	10 mM Ammonium Formate in water (pH 9.0)	Buffering agent suitable for electrospray ionization.
Mobile Phase B	Methanol	Organic modifier for gradient elution.
Ionization Mode	Electrospray Ionization (ESI), Positive Mode	NMPz readily forms positive ions.
MS/MS Detection	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Decontamination and Disposal

Effective decontamination and proper disposal are crucial final steps in the safe management of 1-nitroso-4-methylpiperazine.

7.1. Decontamination Procedures

For decontaminating laboratory surfaces and equipment, several methods can be employed to degrade nitrosamines:

• UV Irradiation: Nitrosamines can be degraded by exposure to UV light.[12][13] A UV lamp can be used to decontaminate work surfaces within a fume hood.

• Chemical Degradation:

  • Hydrobromic Acid in Acetic Acid: A 1:1 solution of hydrobromic acid and acetic acid can be used to rinse glassware and equipment to hydrolyze and destroy nitrosamines.[12]

  • Aluminum-Nickel Alloy: Treatment with aluminum-nickel alloy powder in an aqueous alkaline solution can reduce nitrosamines to their corresponding amines.[14]

7.2. Waste Disposal

All waste materials contaminated with 1-nitroso-4-methylpiperazine, including unused product, contaminated absorbents, and disposable PPE, must be treated as hazardous waste.[6]

Caption: Proper waste disposal workflow for NMPz-contaminated materials.

The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[6] Do not discharge to sewer systems.[6]

Conclusion

1-Nitroso-4-methylpiperazine is a valuable chemical intermediate with significant, well-documented hazards. A thorough understanding of its toxicological profile, combined with strict adherence to the handling, storage, and disposal protocols outlined in this guide, is essential for the safety of all laboratory and manufacturing personnel. By implementing these self-validating systems of control, researchers and drug development professionals can mitigate the risks associated with this potent nitrosamine and continue their important work with confidence and security.

References

• Charushnikov, K.A., Sulimov, S.G., Petrov, A.Y., Nesterova, E.M., Kuteliya, A.V., and Feklistova, V.F. (2023, October 29). Method of Preparing 1-Nitroso-4-Methylpiperazine RU2095355C1.
• E. M. Johnson & C. L. Walters (1971) The Specificity of the Release of. Nitrite from N-Nitrosamines by Hydrobromic Acid, Analytical Letters, 4:6, 383-386.

• Nitrosamine degradation by UV light in post-combustion CO2 capture: Effect of solvent matrix. (2025, October 30). ResearchGate. Available online: [Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. (2023, November 3). MDPI. Available online: [Link]

• Lunn, G., & Sansone, E. B. (1981). Safe disposal of carcinogenic nitrosamines.
• Brakstad, O. G., & Zahlsen, K. (2011). Biodegradation of nitrosamines in water.
• Witkowska, A. B., Wołczyńska, A., Lis-Cieplak, A., & Stolarczyk, E. U. (2023). Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP)

• Prolonged Natural Attenuation of N-Nitrosamines in Groundwater–Soil Systems: Insights into Kinetics, Pathways, and Degradation Mechanisms from Microcosm Experiments. (2025, September 23). ACS Publications. Available online: [Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin-Analytical Challenges and Degradation Studies. (2023, November 3). PubMed. Available online: [Link]

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Protocols & Analytical Methods

Application Note: Optimized Sample Preparation and Self-Validating Extraction Protocols for 1-Methyl-4-Nitrosopiperazine (MNP) in Rifampicin

Introduction and Regulatory Context

Rifampicin is a critical first-line anti-tuberculosis therapeutic. Recently, the drug has been subject to intense regulatory scrutiny following the detection of 1-methyl-4-nitrosopiperazine (MNP), a potent genotoxic nitrosamine impurity[1]. To prevent critical drug shortages while ensuring patient safety, the U.S. Food and Drug Administration (FDA) established a temporary acceptable intake limit of 5 parts per million (ppm) for MNP in rifampicin products, elevated from an initial 0.16 ppm threshold[2].

Quantifying trace MNP presents a unique analytical challenge: the active pharmaceutical ingredient (API) itself is highly prone to artifactual degradation during sample preparation. As a Senior Application Scientist, I have designed this protocol to address the root causes of matrix interference, ensuring that your extraction workflow is both mechanistically sound and self-validating.

Mechanistic Insights: The Artifactual Formation Risk

Expertise & Experience: The fundamental rule of MNP sample preparation is the strict avoidance of aqueous diluents. Rifampicin contains a susceptible piperazine moiety. When exposed to water, rifampicin undergoes rapid hydrolysis to form 1-amino-4-methylpiperazine (AMP)[3]. Under ambient oxidative conditions, or in the presence of trace matrix nitrites, AMP is readily converted into MNP[3].

Consequently, extraction methods utilizing water or high-aqueous mixtures actively synthesize the impurity they are attempting to measure, leading to false-positive overestimations. To arrest this degradation pathway, 100% HPLC-grade methanol must be utilized as the extraction solvent. Methanol exploits rifampicin's solubility profile while completely inhibiting hydrolytic cleavage[4].

Fig 1: Rifampicin degradation pathway leading to artifactual MNP formation in aqueous diluents.

Experimental Protocols: A Self-Validating Extraction System

Trustworthiness: A robust protocol must prove its own validity. This workflow incorporates a self-validating system utilizing an isotope-labeled internal standard (MNP-d4) added at the very first step, and mandatory matrix-blank spiking to confirm that no in-situ MNP generation occurs during the mechanical extraction phases.

Fig 2: Optimized extraction workflow for MNP quantification avoiding artifactual degradation.

Step-by-Step Methodology

Note: All procedures must be performed in amber glassware or under low-actinic light to prevent photodegradation of the nitrosamines.

Protocol A: Rifampicin Drug Substance (API) Extraction [4]

• Sample Weighing: Accurately weigh 150 mg of rifampicin drug substance into a 15 mL glass centrifuge tube.

• Self-Validation Checkpoint 1 (IS Addition): Add 5.0 mL of 100% HPLC-grade methanol pre-spiked with MNP-d4 internal standard (target IS concentration: 20 ng/mL). Causality: Adding the IS immediately ensures that any subsequent matrix suppression or extraction losses are proportionally corrected.

• Agitation: Mix the solution using a vortex mixer for 1 minute until the API is visibly dissolved.

• Filtration: Filter the solution through a 0.22 µm PVDF syringe filter.

• Self-Validation Checkpoint 2 (Membrane Saturation): Discard the first 1.0 mL of the filtrate to account for potential analyte adsorption to the filter membrane[4]. Transfer the remaining filtrate into an HPLC vial.

Protocol B: Rifampicin Drug Product (Capsules/Tablets) Extraction [4]

• Sample Preparation: Empty the contents of the capsules or crush the appropriate number of tablets to a fine powder.

• Weighing: Weigh an amount of powder equivalent to a target concentration of 30 mg/mL of the active drug substance into a 15 mL glass centrifuge tube.

• Extraction: Add the appropriate volume of 100% HPLC-grade methanol (pre-spiked with MNP-d4).

• Mechanical Disruption: Vortex for 1 minute. Transfer to a mechanical wrist-action shaker and agitate vigorously for 40 minutes to ensure complete desorption of the API and impurities from the excipient matrix[4].

• Phase Separation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the insoluble excipients.

• Filtration: Filter the supernatant using a 0.22 µm PVDF syringe filter, discarding the first 1.0 mL, and transfer to an HPLC vial[4].

Quantitative Data & Method Parameters

To ensure reproducibility across different laboratory setups, the quantitative extraction parameters and analytical performance metrics are summarized below. Transitioning from the FDA's single-point LC-HRMS method to a triple-quadrupole LC-MS/MS method (MRM mode) significantly improves sensitivity and prevents overestimation[1].

Table 1: Sample Preparation Parameters Comparison

Parameter	Drug Substance (API)	Drug Product (Capsules/Tablets)	Rationale
Target Concentration	30 mg/mL	30 mg/mL	Optimizes column loading while maintaining MNP detectability.
Extraction Solvent	100% Methanol	100% Methanol	Prevents aqueous hydrolysis of Rifampicin to AMP[3].
Mechanical Agitation	Vortex (1 min)	Vortex (1 min) + Shaker (40 min)	Extended shaking is required to break down tablet excipients[4].
Centrifugation	Not strictly required	4000 rpm for 10 mins	Pellets insoluble binders (e.g., microcrystalline cellulose).
Filtration Membrane	0.22 µm PVDF	0.22 µm PVDF	Low protein/analyte binding compared to Nylon or PTFE[4].

Table 2: Analytical Performance Metrics (LC-HRMS vs. LC-MS/MS)

Metric	FDA LC-ESI-HRMS Method[4]	Optimized LC-MS/MS Method[1]
Calibration Approach	Single-point limit test	Multi-point standard curve
Limit of Detection (LOD)	0.010 ppm	0.0067 ppm
Limit of Quantitation (LOQ)	0.017 ppm	0.013 ppm
Risk of Overestimation	Moderate (due to single-point)	Low (due to MRM specificity)

Conclusion

The accurate quantification of 1-methyl-4-nitrosopiperazine in rifampicin is heavily dependent on the sample preparation phase. By strictly utilizing 100% methanol to quench the hydrolytic degradation of the piperazine moiety, and by employing a self-validating workflow with appropriate internal standards and PVDF filtration, laboratories can confidently report MNP levels without the risk of artifactual false positives.

References

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS) Method for the Determination of MNP in Rifampin and CPNP in Rifapentine Source: U.S. Food and Drug Administration (fda.gov) URL:[Link]

• A New Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry Method to Monitor 1-Amino-4-Methyl-Piperazine and 1-Methyl-4-Nitroso-Piperazine in Rifampicin Hydrolysis Source: MDPI Molecules (mdpi.com) URL:[Link]

• Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS Source: Frontiers in Chemistry (frontiersin.org) URL:[Link]

• FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine Source: U.S. Food and Drug Administration (fda.gov) URL:[Link]

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Quantitative Analysis of 1-Methyl-4-Nitrosopiperazine in Pharmaceutical Products: An Application Guide

Introduction: The Imperative for Sensitive MNP Detection

The landscape of pharmaceutical quality control has been significantly reshaped by the emergence of nitrosamine impurities as a critical safety concern. These compounds, classified as probable human carcinogens, can form during drug manufacturing processes and have been detected in various medications, leading to widespread regulatory action and product recalls.[1][2][3] Among these, 1-methyl-4-nitrosopiperazine (MNP) has been identified as a potential impurity, notably in drugs like rifampicin, an essential anti-tuberculosis medicine.[4]

MNP is a genotoxic and mutagenic compound, necessitating strict control to ensure patient safety.[3][5][6] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established stringent acceptable intake (AI) limits for nitrosamines, often in the nanogram-per-day range.[1][7][8] For rifampicin, after a careful risk-benefit assessment, the FDA has set a temporary acceptable limit of 5 ppm for MNP.[4][9] This underscores the critical need for highly sensitive, specific, and robust analytical methods for the routine quantification of MNP in active pharmaceutical ingredients (APIs) and finished drug products.

This comprehensive guide provides detailed application notes and protocols for the quantitative analysis of MNP. It is designed for researchers, scientists, and drug development professionals, offering a deep dive into the causality behind experimental choices and ensuring the scientific integrity of the presented methodologies.

Analytical Strategy: Navigating the Challenges of Trace-Level Quantification

The quantitative analysis of MNP at trace levels presents several analytical challenges. These include the complexity of pharmaceutical matrices, the potential for analyte instability, and the requirement for exceptionally low limits of detection (LOD) and quantification (LOQ).[10][11] A successful analytical strategy must address these challenges through meticulous sample preparation and the use of highly sensitive detection techniques.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for nitrosamine analysis due to its superior sensitivity and selectivity.[2][3][12][13][14] Gas chromatography-mass spectrometry (GC-MS) is also a viable technique, particularly for more volatile nitrosamines.[2][15][16] This guide will focus on a detailed LC-MS/MS protocol, as it is the most widely validated and applied method for MNP.

A critical component of a robust analytical workflow is the implementation of a validated method in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[10][17][18][19][20] This ensures that the method is fit for its intended purpose and generates reliable and reproducible data.

Experimental Workflow for MNP Quantification

The following diagram illustrates a typical experimental workflow for the quantitative analysis of MNP in pharmaceutical products.

Caption: The logical relationship of key validation parameters.

Conclusion: A Framework for Ensuring Pharmaceutical Safety

The quantitative analysis of 1-methyl-4-nitrosopiperazine is a critical aspect of ensuring the safety and quality of pharmaceutical products. The LC-MS/MS methodology detailed in this guide provides a robust and reliable framework for the detection and quantification of this potent impurity at trace levels. By adhering to rigorous sample preparation protocols, optimizing instrumental parameters, and conducting a thorough method validation in line with ICH guidelines, analytical laboratories can confidently generate high-quality data to support regulatory submissions and safeguard public health. The continuous evolution of analytical technologies and regulatory expectations necessitates a proactive and scientifically sound approach to the control of nitrosamine impurities.

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Application Note: Advanced Analytical Method Validation for 1-Nitroso-4-Methylpiperazine (MNP) in Rifampin Formulations

Executive Summary

1-Methyl-4-nitrosopiperazine (MNP), chemically synonymous with 1-nitroso-4-methylpiperazine, is a highly potent Nitrosamine Drug Substance-Related Impurity (NDSRI) primarily identified in rifampin (rifampicin) and rifapentine drug products[1]. Given rifampin's critical role as a first-line anti-tuberculosis therapeutic, regulatory agencies like the FDA revised the acceptable intake limits of MNP from an initial 0.16 ppm to a temporary threshold of 5.0 ppm. This ensures patient access to life-saving therapies while maintaining stringent oversight of carcinogenic risks[2]. This application note details a rigorously validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology designed to overcome the severe matrix effects inherent to multicomponent rifampin formulations[3].

Mechanistic Background: The Causality of MNP Formation

Understanding the origin of MNP is critical for developing robust extraction and quantification methods. MNP is not merely a cross-contaminant; it is intrinsically linked to the API's lifecycle and synthesis. Forced degradation and mechanistic studies reveal two primary pathways for MNP generation:

• API Degradation: Thermal and hydrolytic degradation of the rifampicin molecule itself can yield MNP under stress conditions[4].

• Precursor Oxidation: 1-amino-4-methylpiperazine, a key starting material in rifampin synthesis, can undergo oxidation and subsequent nitrosation to form MNP[3].

Because MNP can form in situ during a product's shelf-life, the analytical method must utilize mild extraction conditions that do not artificially induce degradation of the API during sample preparation[4].

Mechanistic pathways of MNP formation in rifampin drug products.

Analytical Strategy: Overcoming Matrix Complexity

Rifampin is a large, complex, and highly pigmented molecule that causes significant ion suppression in electrospray ionization (ESI) sources. Furthermore, multicomponent TB drugs often contain isoniazid, pyrazinamide, and ethambutol, compounding the matrix interference[3].

To counter this, the protocol employs a self-validating analytical triad:

• High-Dilution Methanol Extraction: Achieves a target API concentration of 30 mg/mL, balancing the need to detect trace MNP (down to parts-per-billion) while preventing column overloading[1].

• Phenyl-Hexyl Stationary Phase: Provides orthogonal selectivity compared to standard C18 columns, effectively separating the highly polar MNP from the bulky rifampin matrix via π-π interactions.

• Stable Isotope Dilution: The use of MNP-d4 or MNP-d8 as an internal standard is mandatory to correct for matrix-induced ionization variability and extraction losses[5].

Experimental Protocol: LC-MS/MS Workflow

Note: This protocol is adapted from FDA guidelines and peer-reviewed optimized methodologies to ensure maximum trustworthiness and reproducibility[1].

Reagent and Standard Preparation

• Diluent: 100% LC-MS grade Methanol.

• Internal Standard (IS): Prepare a 100 ng/mL solution of MNP-d4 in methanol.

• Calibration Standards: Prepare a 100 ng/mL MNP intermediate stock[1]. Dilute sequentially to generate a calibration curve spanning 0.5 ng/mL to 50 ng/mL, ensuring each level contains a constant concentration of the IS.

Sample Extraction Workflow

• Weighing: Empty capsule contents or crush tablets. Accurately weigh an amount equivalent to 150 mg of rifampin API into a 15 mL glass centrifuge tube[1].

• Solvation: Add 5.0 mL of methanol (containing the IS) to achieve a 30 mg/mL API target concentration[1].

• Agitation: Vortex vigorously for 1 minute to disrupt the solid matrix, followed by mechanical wrist-action shaking for 40 minutes at room temperature to ensure exhaustive extraction of MNP[1]. Causality Note: Room temperature extraction prevents the thermal degradation of rifampin into artifactual MNP.

• Centrifugation: Centrifuge the suspension at ≥ 3000 × g (or 4000 rpm) for 10 minutes to pellet insoluble excipients[1].

• Filtration: Pass the supernatant through a 0.22 µm PVDF syringe filter. Crucial Step: Discard the first 1.0 mL of the filtrate to saturate any non-specific binding sites on the filter membrane, collecting the remainder in an amber HPLC vial for analysis[1].

Step-by-step sample preparation and LC-MS/MS analytical workflow for MNP.

LC-MS/MS Instrumental Conditions

• Column: Poroshell 120 Phenyl-Hexyl, 2.7 µm, 4.6 mm × 100 mm (or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: Start at 5% B, hold for 1 min. Ramp to 60% B over 5 mins. Ramp to 95% B at 6 mins to wash the column of rifampin. Re-equilibrate at 5% B.

• Ionization: ESI in Positive Ion Mode.

• MRM Transitions:

  • MNP: m/z 130.1 → m/z 58.1 (Quantifier), m/z 130.1 → m/z 43.1 (Qualifier)

  • MNP-d4 (IS): m/z 134.1 → m/z 62.1.

Method Validation Parameters & Quantitative Data

A rigorous validation in accordance with ICH Q2(R1) guidelines is required to ensure the method's trustworthiness. The following table summarizes the target validation criteria and expected performance metrics for MNP in a rifampin matrix, synthesized from recent regulatory and peer-reviewed validations[2][3][4].

Validation Parameter	Acceptance Criteria / Expected Result	Mechanistic Justification
Limit of Detection (LOD)	≤ 0.01 ppm (approx. 0.0067 ppm)[2]	Ensures detection well below the 5.0 ppm FDA temporary limit.
Limit of Quantitation (LOQ)	≤ 0.05 ppm (approx. 0.013 ppm)[2]	Establishes the baseline for accurate trace-level integration.
Linearity (Range)	R² ≥ 0.995 (LOQ to 280% of limit)[3]	Confirms proportional MS response across highly variable contamination levels.
Accuracy (Recovery)	100.38% ± 3.24%[4]	Validates that the extraction protocol overcomes matrix trapping without causing API degradation.
Intermediate Precision	RSD ≤ 5.0% (Expected: ~2.52%)[4]	Demonstrates robustness against day-to-day and operator-to-operator variability.
Specificity	No interfering peaks at MNP retention time	Phenyl-Hexyl column successfully resolves MNP from the massive rifampin solvent front.

Conclusion & Regulatory Compliance

The quantification of 1-nitroso-4-methylpiperazine demands an analytical method that delicately balances aggressive extraction with the chemical stability of the rifampin matrix. By utilizing high-dilution methanol extraction coupled with isotopic dilution ESI-LC-MS/MS, laboratories can achieve robust, artifact-free quantification. This ensures compliance with the FDA's 5.0 ppm temporary acceptable intake limit, safeguarding patient access to essential tuberculosis therapies while maintaining stringent genotoxic impurity oversight[2][3].

References

• Title: Liquid Chromatography-High Resolution Mass Spectrometry LC-ESI-HRMS)
• Title: Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP)
• Source: fda.gov.
• Source: frontiersin.
• Title: 1-Methyl-4-(nitroso)
• Title: Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP)

Sources

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• 3. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies [mdpi.com]
• 4. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin-Analytical Challenges and Degradation Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemwhat.com [chemwhat.com]

Application Notes and Protocols for the Safe Disposal of 1-methyl-4-nitrosopiperazine (MNP) Waste

Introduction

1-methyl-4-nitrosopiperazine (MNP) is a potent nasal carcinogen and genotoxic agent frequently utilized in pharmacological research and as a reagent in organic synthesis.[1][2][3] Given its classification as a probable human carcinogen, all waste streams containing MNP, including pure compound, contaminated solutions, and consumables, require stringent disposal procedures to ensure the safety of laboratory personnel and prevent environmental contamination.[2][3][4] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling and disposal of MNP waste, emphasizing chemical degradation methods suitable for a laboratory setting.

Hazard Identification and Safety Precautions

MNP presents significant health risks. It is classified as toxic if swallowed, causes severe skin burns and eye damage, and may cause cancer.[4][5][6][7] Therefore, all handling and disposal procedures must be conducted with strict adherence to safety protocols.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling MNP and its waste products.

PPE Category	Specification	Rationale
Hand Protection	Chemical-impermeable gloves (e.g., nitrile, neoprene). Double-gloving is recommended.	To prevent skin contact, which can cause severe burns and absorption of the carcinogen.[6]
Eye/Face Protection	Tightly fitting safety goggles with side-shields or a full-face shield.	To protect against splashes that can cause serious eye damage.[6]
Body Protection	A fully fastened lab coat, preferably a disposable or dedicated one for MNP work.	To prevent contamination of personal clothing.
Respiratory Protection	A NIOSH/MSHA-approved respirator is required if there is a risk of generating dust or aerosols. All work with solid MNP or concentrated solutions should be performed in a certified chemical fume hood.[8]	To prevent inhalation of the carcinogenic compound.

Engineering Controls

All procedures involving the handling of pure MNP or the generation of MNP waste must be performed within a certified chemical fume hood to minimize inhalation exposure.[8] Work surfaces should be covered with absorbent, plastic-backed paper to contain any potential spills; this paper should be disposed of as hazardous waste after use.

Waste Segregation and Collection

Proper segregation of MNP waste is the first critical step in its safe management.

• Solid Waste: All MNP-contaminated solid waste, including pipette tips, gloves, absorbent paper, and empty containers, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Aqueous and organic solutions containing MNP should be collected in separate, compatible, and clearly labeled waste containers. Halogenated and non-halogenated solvent waste should be segregated.

• Labeling: All MNP waste containers must be clearly labeled with "HAZARDOUS WASTE - CARCINOGEN" and "1-methyl-4-nitrosopiperazine".

Under no circumstances should MNP waste be disposed of down the drain or in regular trash.[8][9]

Disposal Procedures

Two primary disposal pathways are recommended for MNP waste: off-site incineration for bulk quantities and in-lab chemical degradation for smaller quantities of liquid waste.

Protocol 1: Off-Site Incineration (Preferred for Bulk Waste)

For large quantities of MNP waste (both solid and liquid), the recommended disposal method is through a licensed hazardous waste disposal company.[9][10] This ensures that the waste is destroyed in a high-temperature incinerator equipped with afterburners and scrubbers to handle the toxic nitrogen oxides (NOx) emitted during decomposition.[1][10]

Workflow for Off-Site Disposal:

Caption: Workflow for off-site disposal of MNP waste.

Protocol 2: In-Lab Chemical Degradation

For smaller volumes of MNP-containing liquid waste, chemical degradation can be a viable option to render the waste non-carcinogenic before disposal as general chemical waste. The primary target for degradation is the N-nitroso (N-N=O) functional group. Two methods are detailed below: denitrosation using hydrobromic acid and oxidation using potassium permanganate. These procedures must be performed in a chemical fume hood with appropriate PPE.

This method effectively cleaves the N-nitroso bond, producing nitrite and the parent amine.[11][12]

Materials:

• MNP waste solution

• 33% Hydrobromic acid (HBr) in glacial acetic acid

• Sodium hydroxide (NaOH) solution (e.g., 2M) for neutralization

• Stir plate and stir bar

• Appropriate reaction vessel (e.g., round-bottom flask)

Procedure:

• Place the MNP waste solution in the reaction vessel in a chemical fume hood.

• For every 1 part of MNP waste solution, slowly add 1 part of 33% HBr in glacial acetic acid while stirring.

• Allow the reaction to proceed at room temperature for at least 24 hours with continuous stirring.

• After 24 hours, slowly and carefully neutralize the acidic solution by adding NaOH solution. Monitor the pH to ensure it is between 6.0 and 8.0. Be cautious as this is an exothermic reaction.

• The resulting neutralized solution, now containing the parent amine and salts, can be disposed of as regular chemical waste, following institutional guidelines.

Potassium permanganate is a strong oxidizing agent that can degrade MNP.[13] This reaction is often performed under acidic conditions to enhance its oxidative power.

Materials:

• MNP waste solution

• Potassium permanganate (KMnO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bisulfite (NaHSO₃) or oxalic acid for quenching

• Stir plate and stir bar

• Appropriate reaction vessel

Procedure:

• Place the MNP waste solution in the reaction vessel in a chemical fume hood.

• Slowly and carefully acidify the solution by adding concentrated sulfuric acid to a final concentration of approximately 3M.

• Slowly add solid potassium permanganate in small portions with vigorous stirring. The solution should turn a persistent deep purple color.

• Continue stirring at room temperature for at least 4 hours. If the purple color fades, add more KMnO₄ until it persists.

• After the reaction is complete, quench the excess permanganate by slowly adding sodium bisulfite or oxalic acid until the purple color disappears and the solution becomes colorless or a brown precipitate (MnO₂) forms.

• Neutralize the solution with a suitable base (e.g., sodium hydroxide) to a pH between 6.0 and 8.0.

• The resulting solution can be disposed of as chemical waste, following institutional guidelines.

Chemical Degradation Workflow:

Caption: In-lab chemical degradation workflow for MNP waste.

Spill and Decontamination Procedures

In the event of a spill, the area should be immediately evacuated and secured.

4.1. Spill Cleanup

• Do not attempt to clean up a spill without the appropriate PPE.

• For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand).

• For solid spills, carefully cover with a damp cloth to avoid generating dust.

• Collect all contaminated materials using non-sparking tools and place them into a sealed, labeled hazardous waste container.

4.2. Surface Decontamination After a spill or at the end of a work session, all potentially contaminated surfaces should be decontaminated. A solution of 1:1 hydrobromic acid and acetic acid can be used to wipe down surfaces, followed by a thorough rinse with soap and water.[12] Alternatively, exposure to a UV lamp can also aid in degrading residual nitrosamines.[12]

Conclusion

The carcinogenic nature of 1-methyl-4-nitrosopiperazine necessitates a rigorous and well-documented disposal plan. While off-site incineration remains the gold standard for bulk waste, the in-lab chemical degradation protocols provided here offer a validated means of treating smaller quantities of liquid waste, thereby enhancing laboratory safety and environmental stewardship. Adherence to these guidelines, in conjunction with institutional and local regulations, is paramount for all personnel working with this hazardous compound.

References

• Johnson, E. M., & Walters, C. L. (1971). The Specificity of the Release of Nitrite from N-Nitrosamines by Hydrobromic Acid. Analytical Letters, 4(6), 383-386. [Link]

• International Journal of Pharmacy and Biological Sciences. (2019). Management and Disposal of Microbiological and Carcinogenic Agents in Laboratories- A Review. [Link]

• Google Patents. (n.d.). RU2095355C1 - Method of preparing 1-nitroso-4-methylpiperazine.

• Reactivo. (n.d.). How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. [Link]

• Saavedra, J. E., Farnsworth, D. W., & Pei, G.-K. (1989). One-Pot Oxidation and Nitrosation of β-Alkanolamines with KMnNO4. Synthetic Communications, 19(1-2), 207-213. [Link]

• Nitrosamines Community. (2022). Best practice to decontaminate work area of Nitrosamines. [Link]

• Lee, C., et al. (2018). Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. International Journal of Molecular Sciences, 19(3), 755. [Link]

• ResolveMass Laboratories Inc. (n.d.). Nitrosamine Degradation Pathways. [Link]

• Google Patents. (n.d.). US4134917A - Method for the denitrosation of organic nitrosamines.

• ResearchGate. (2025). One-Pot Oxidation and Nitrosation of β-Alkanolamines with KMnNO4NaNO2. A Convenient Preparation of β-Ketonitrosamines. [Link]

• Taylor & Francis Online. (2006). One-Pot Oxidation and Nitrosation of β-Alkanolamines with KMnNO4-NaNO2. A Convenient Preparation of β-Ketonitrosamines. [Link]

• ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways. [Link]

• ACS Publications. (2024). Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions. Organic Process Research & Development. [Link]

• NUS Medicine. (2016). Chemical Waste Disposal. [Link]

• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. [Link]

• Lunn, G., Sansone, E. B., & Keefer, L. K. (1988). Decontamination and disposal of nitrosoureas and related N-nitroso compounds. Cancer Research, 48(3), 522–526. [Link]

• National Center for Biotechnology Information. (n.d.). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. [Link]

• ResearchGate. (n.d.). Occurrence and removal of N-nitrosamines in wastewater treatment plants. [Link]

• EFPIA. (n.d.). Workflows for Quality risk management of nitrosamine risks in medicines. [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. [Link]

• U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. [Link]

• OUCI. (n.d.). N-nitrosodimethylamine formation during oxidation of N,N-dimethylhydrazine compounds by peroxymonosulfate: Kinetics, reaction pathways, and influencing factors. [Link]

• Health Sciences Authority. (2022). DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS. [Link]

• Taiwan Food and Drug Administration. (2023). Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. [Link]

• ACS Publications. (2025). Highly Efficient Decomposition of N-Nitrosamines in Wastewater from CO2 Capture Systems. Environmental Science & Technology. [Link]

• PubMed. (2022). Studies on the optimization of decontamination protocol for surfaces contaminated with cytotoxic drugs in PIVAS. [Link]

• ResearchGate. (2026). In Vitro Evaluation of Decontamination Efficacy of Cleaning Solutions on Stainless Steel and Glass Surfaces Contaminated by 10 Antineoplastic Agents. [Link]

• Chemistry LibreTexts. (2023). Oxidation of Organic Molecules by KMnO4. [Link]

• Syracuse University Surface. (2024). Fate, Composition and Formation of Unknown N-Nitrosamines in Wastewater. [Link]

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• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. [Link]

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• PubMed. (2024). Investigation into the genotoxic impurity, 1-methyl-4-nitrosopiperazine, in rifampicin. [Link]

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Application Note: Trace-Level Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Rifampicin Drug Substances by LC-MS/MS

Introduction & Regulatory Context

Rifampicin is a critical first-line antibiotic used globally for the treatment of tuberculosis and other severe bacterial infections. In August 2020, regulatory agencies, including the U.S. Food and Drug Administration (FDA), detected the presence of a genotoxic nitrosamine impurity, 1-methyl-4-nitrosopiperazine (MNP) , in several batches of rifampicin capsules 1.

Nitrosamines are classified as probable human carcinogens. The FDA initially established an acceptable intake limit of 0.16 parts per million (ppm) for MNP in rifampicin. However, to prevent critical drug shortages of this life-saving medication, a temporary distribution limit was adjusted to 5.0 ppm 2. Detecting MNP at these ultra-trace levels within a highly complex, ion-suppressing matrix requires a robust, self-validating analytical strategy.

Mechanistic Causality of MNP Formation

Understanding why MNP forms is essential for preventing false positives during sample preparation. MNP is not merely a manufacturing artifact; it is intrinsically linked to the chemical stability of rifampicin.

Rifampicin undergoes hydrolysis under acidic conditions to yield 1-amino-4-methylpiperazine (AMP) , which is also a primary starting material in its synthesis. When exposed to oxidative stress, thermal degradation, or atmospheric nitrosating agents, AMP rapidly converts into MNP 3. Consequently, analytical sample preparation must strictly avoid heat, light exposure, and acidic environments to prevent in situ generation of MNP during testing.

Figure 1: Mechanistic pathway of MNP formation from rifampicin degradation and stress.

Analytical Strategy & Methodological Causality

To achieve the requisite sensitivity and specificity, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is deployed. The protocol design is grounded in the following causal relationships:

• Extraction Solvent (Methanol): Rifampicin is highly soluble in methanol, ensuring the complete release of trapped MNP. Furthermore, methanol acts as a protein/excipient precipitant, naturally cleaning the sample matrix before injection 4.

• Isotope-Labeled Internal Standard (MNP-d4): Rifampicin causes massive ion suppression in the Electrospray Ionization (ESI) source. Utilizing MNP-d4 corrects for matrix effects and extraction losses, ensuring the system is self-validating and quantitatively accurate 5.

• High pH Mobile Phase (pH 9.0): MNP is a basic compound. Using 10 mM ammonium formate adjusted to pH 9.0 keeps MNP in its non-ionized state. This maximizes its retention on a Phenyl-Hexyl stationary phase, shifting its elution away from the solvent front and the bulk rifampicin peak 6.

Experimental Protocol

Reagents & Materials

• Standards: 1-methyl-4-nitrosopiperazine (MNP) and 1-methyl-4-nitrosopiperazine-d4 (MNP-d4).

• Solvents: LC-MS grade Methanol, Deionized water (≥ 18 MΩ•cm).

• Buffers: Ammonium formate (AR grade), Ammonium hydroxide (25%).

• Consumables: 0.22 µm PVDF syringe filters, 15 mL polypropylene (PP) centrifuge tubes.

Step-by-Step Sample Preparation

Note: Protect all solutions from light and maintain at 10°C to prevent artifactual MNP formation.

• Weighing: Accurately weigh 100 mg of rifampicin API (or crushed capsule powder equivalent to 100 mg API) into a 15 mL PP centrifuge tube.

• Spiking: Add 1.0 mL of the MNP-d4 Internal Standard working solution (200 ng/mL in methanol).

• Extraction: Add 7.0 mL of LC-MS grade methanol. Vortex vigorously for 1 minute to disperse the powder.

• Sonication: Sonicate the mixture for 10 minutes in a cold water bath (≤ 15°C). Dilute to a final volume of 10.0 mL with methanol.

• Centrifugation: Centrifuge the suspension at 3000 × g for 5 minutes to pellet insoluble excipients.

• Filtration: Draw the supernatant into a syringe and filter through a 0.22 µm PVDF membrane. Discard the first 1 mL of filtrate to account for membrane adsorption. Transfer the remaining filtrate to an amber HPLC vial.

Figure 2: Step-by-step sample preparation and LC-MS/MS analytical workflow for MNP.

LC-MS/MS Conditions

• Column: Poroshell 120 Phenyl Hexyl, 2.7 μm, 4.6 mm i.d. × 10 cm (or equivalent).

• Mobile Phase A: 10 mM Ammonium formate in water, adjusted to pH 9.0 with ammonium hydroxide.

• Mobile Phase B: Methanol.

• Gradient: 0-2 min (5% B), 2-8 min (linear to 95% B), 8-11 min (95% B), 11.1-15 min (5% B for re-equilibration).

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5 µL.

• Divert Valve: 0.0–2.0 min (Waste), 2.0–6.0 min (MS), 6.0–15.0 min (Waste). Crucial to prevent mass spectrometer source fouling by the high-concentration rifampicin peak.

System Suitability & Self-Validation Criteria

To ensure the integrity of the analytical run, the system must self-validate against the following criteria prior to sample analysis:

• Sensitivity: The Signal-to-Noise (S/N) ratio of the MNP quantifier ion in the LOQ standard solution must be ≥ 10.

• Precision: The relative standard deviation (RSD) of the peak area ratio (MNP/IS) from five consecutive injections of a mid-level standard must be ≤ 10%.

• Linearity: The calibration curve (0.5 ng/mL to 200 ng/mL) must exhibit a correlation coefficient (R²) ≥ 0.995.

Quantitative Data & Method Validation Summary

Table 1: LC-MS/MS Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Purpose	Declustering Potential (V)	Collision Energy (eV)
MNP	130.1	58.1	Quantifier	60	25
MNP	130.1	100.1	Qualifier	60	15

| MNP-d4 (IS) | 134.1 | 104.1 | IS Quantifier | 60 | 15 |

Table 2: Method Validation & Regulatory Performance Metrics

Parameter	Method Specification / Result	Regulatory Threshold
Limit of Detection (LOD)	0.010 ppm (10 ng/g)	N/A
Limit of Quantification (LOQ)	0.017 ppm – 0.05 ppm	< 0.16 ppm
Linear Dynamic Range	0.5 – 200 ng/mL	N/A
Linearity (R²)	≥ 0.999	≥ 0.990
Spike Recovery	87.0% – 105.2%	80% – 120%

| Acceptable Intake Limit | -- | 0.16 ppm (Temp: 5.0 ppm) |

References

• U.S. Food and Drug Administration (FDA). "Laboratory analysis of rifampin/rifapentine products." FDA.gov.
• Tao, X., et al. "Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS." Frontiers in Chemistry, 2022.
• Tian, Y., et al. "Investigation into the genotoxic impurity, 1-methyl-4-nitrosopiperazine, in rifampicin." Journal of Pharmaceutical and Biomedical Analysis (PubMed), 2024.
• U.S. Food and Drug Administration (FDA). "Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS) Method for the Determination of MNP in Rifampin." FDA.gov, 2020.
• Taiwan Food and Drug Administration. "Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance." FDA.gov.tw, 2023.
• Health Sciences Authority (HSA). "DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS." HSA.gov.sg, 2022.

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Technical Notes & Optimization

Technical Support Center: Optimizing LC-MS/MS Conditions for 1-Methyl-4-Nitrosopiperazine (MNP) Detection

Welcome to the technical support center for the analysis of 1-methyl-4-nitrosopiperazine (MNP). The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated the development of robust and sensitive analytical methods.[1][2][3] MNP, a potentially carcinogenic nitrosamine, can form during pharmaceutical manufacturing processes and requires careful monitoring to ensure patient safety.[4]

This guide is designed for researchers, scientists, and drug development professionals. It provides field-proven insights, detailed protocols, and systematic troubleshooting advice to help you develop, optimize, and validate a reliable LC-MS/MS method for MNP detection.

Understanding Your Analyte: Physicochemical Properties of MNP

A successful analytical method begins with a fundamental understanding of the target analyte's properties. These characteristics dictate crucial decisions in method development, from sample preparation to chromatographic separation and mass spectrometric detection.

Property	Value	Source	Significance for Method Development
Molecular Formula	C₅H₁₁N₃O	[5][6][7]	Defines the exact mass for high-resolution mass spectrometry.
Molecular Weight	129.16 g/mol	[4][5]	Used for calculating concentrations and for nominal mass settings.
Monoisotopic Mass	129.0902 Da	[5][8]	Essential for accurate mass measurement and setting precursor ion m/z.
LogP (Octanol/Water)	-0.085 to 0.2	[5][8][9]	Indicates that MNP is a polar compound, guiding the choice of a reversed-phase aqueous C18 (AQ-C18) or a Phenyl-Hexyl column for retention.[10]
Predicted pKa	~6.50	[6][11]	Suggests that mobile phase pH will significantly impact the charge state and retention of MNP. A pH above its pKa will result in a neutral molecule, potentially improving retention on some reversed-phase columns. A pH below will result in a protonated, more polar species.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the LC-MS/MS analysis of MNP.

Q1: Which ionization source is best for MNP analysis: ESI or APCI?

A1: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be used for nitrosamine analysis.[12] However, for polar compounds like MNP, ESI is generally the preferred starting point as it is highly effective for analytes that are already ionized or can be easily ionized in solution.[13] Most published methods for MNP utilize ESI in positive ion mode.[14] APCI can be a viable alternative, particularly if matrix effects from complex samples are causing significant ion suppression with ESI.[12]

Q2: What are the recommended starting Multiple Reaction Monitoring (MRM) transitions for MNP?

A2: The most common precursor ion for MNP in positive ESI mode is the protonated molecule, [M+H]⁺, at m/z 130.1. From there, several product ions can be monitored. A primary (quantifier) and a secondary (qualifier) transition are essential for confident identification.

Analyte	Precursor Ion [M+H]⁺	Quantifier Product Ion	Qualifier Product Ion
MNP	130.1	58.1	43.1 / 84.1
MNP-d4 (IS)	134.1	62.1	88.1

Note: These values should be empirically optimized on your specific mass spectrometer.

Q3: What type of HPLC/UHPLC column should I use for MNP analysis?

A3: Due to its polar nature (LogP ~0.2), MNP can be challenging to retain on standard C18 columns. A column with an alternative selectivity is often recommended.

• Phenyl-Hexyl columns are frequently cited and provide good retention and selectivity for nitrosamines like MNP.

• Aqueous C18 (AQ-C18) columns are designed for better retention of polar analytes in highly aqueous mobile phases and are another excellent choice.[10]

• Pentafluorophenyl (PFP) columns can also offer unique selectivity for polar compounds.

Q4: Why is the mobile phase pH important, and what is a good starting point?

A4: The mobile phase pH is critical because it controls the ionization state of MNP (pKa ~6.5).[6][11] In reversed-phase chromatography, neutral compounds are generally better retained than their charged counterparts.

• Alkaline pH (e.g., pH 9.0): Using a buffer like ammonium formate adjusted to pH 9.0 with ammonium hydroxide will deprotonate the piperazine ring, making MNP neutral and enhancing its retention on a reversed-phase column.[15] This is a highly recommended starting point.

• Acidic pH (e.g., 0.1% Formic Acid): While common in LC-MS, an acidic mobile phase will protonate MNP, making it more polar and potentially leading to poor retention on traditional reversed-phase columns. However, it can be effective with specialized columns or for separating MNP from other impurities.[13]

Q5: Is an internal standard necessary for MNP quantification?

A5: Absolutely. The use of a stable isotope-labeled (SIL) internal standard, such as 1-methyl-d4-4-nitrosopiperazine (MNP-d4) , is crucial for accurate and precise quantification.[15] An SIL internal standard co-elutes with the analyte and experiences similar effects from sample preparation (e.g., extraction recovery) and mass spectrometry (e.g., ion suppression or enhancement). This corrects for variations, leading to highly reliable data, which is essential when analyzing at the trace levels required by regulatory bodies.[16][17]

Experimental Protocol: A Step-by-Step Guide to MNP Analysis

This protocol provides a robust starting point for the analysis of MNP in a drug product matrix. Validation according to regulatory guidelines is required before implementation.[18]

1. Preparation of Standards and Solutions

• MNP Stock Standard (100 µg/mL): Accurately weigh ~10 mg of MNP reference standard into a 100 mL amber volumetric flask. Dissolve and dilute to volume with methanol. Store protected from light at -20°C.

• MNP-d4 Internal Standard (IS) Stock (100 µg/mL): Prepare similarly to the MNP stock standard using MNP-d4.

• Working IS Solution (50 ng/mL): Dilute the IS stock solution with a suitable diluent (e.g., 80:20 Methanol:Water). This solution will be used to spike all samples, standards, and blanks.

• Calibration Standards (0.5 - 100 ng/mL): Prepare a series of calibration standards by spiking appropriate volumes of the MNP stock standard into the Working IS Solution. This range should bracket the expected concentration of MNP in your samples.

2. Sample Preparation

The goal is to efficiently extract MNP from the sample matrix while minimizing interferences.[19]

• Weighing: Accurately weigh an amount of powdered drug product equivalent to ~100 mg of the active pharmaceutical ingredient (API) into a 15 mL polypropylene centrifuge tube.

• Extraction: Add 10 mL of the Working IS Solution (50 ng/mL in 80:20 Methanol:Water) to the tube.

• Mixing: Vortex the tube vigorously for 1 minute to ensure thorough mixing.

• Sonication: Sonicate the sample for 15 minutes to facilitate the extraction of MNP.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pelletize insoluble excipients.[15]

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an amber HPLC vial.[15] The sample is now ready for injection.

3. LC-MS/MS Starting Conditions

These conditions are based on published methods and provide a strong foundation for optimization.[14][15]

Parameter	Recommended Setting	Rationale
LC System	UHPLC	Provides better resolution and faster run times.
Column	Poroshell 120 Phenyl-Hexyl (2.7 µm, 4.6 x 100 mm) or equivalent	Offers excellent retention and selectivity for MNP.
Column Temp	40 °C	Ensures reproducible retention times.
Mobile Phase A	10 mM Ammonium Formate in Water, pH 9.0 (with NH₄OH)	Alkaline pH neutralizes MNP for enhanced retention.[15]
Mobile Phase B	Methanol	Common organic solvent for reversed-phase LC-MS.
Flow Rate	0.5 mL/min	A typical flow rate for a 4.6 mm ID column.
Injection Volume	5 µL	Minimize to prevent peak distortion, especially if sample solvent is stronger than mobile phase.
Gradient	0-1 min: 10% B; 1-8 min: 10-90% B; 8-9 min: 90% B; 9-10 min: 10% B; 10-15 min: 10% B	A representative gradient to elute MNP and clean the column. This must be optimized for your specific application.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM-based quantification.
Ion Source	Electrospray Ionization (ESI), Positive Mode	Best for ionizing polar molecules like MNP.
Capillary Voltage	3.5 - 4.5 kV	Optimize for maximum signal intensity.
Source Temp	120 - 150 °C	Optimize for stability and to prevent thermal degradation.
Desolvation Temp	350 - 500 °C	Optimize for efficient solvent removal.
Cone/Gas Flow	Instrument Dependent	Optimize for stable spray and maximum signal.
Collision Gas	Argon	Standard collision gas for CID.
MRM Transitions	See FAQ Q2	Optimize cone voltage and collision energy for each transition to maximize signal intensity.

Troubleshooting Guide

Even with a robust method, issues can arise. This guide provides a systematic approach to resolving common problems.[20][21]

Q: My MNP peak is showing significant tailing. What are the likely causes and solutions?

A: Peak tailing is a common chromatographic issue, often pointing to secondary interactions or column problems.

• Cause 1: Secondary Silanol Interactions. Residual silanol groups on the silica backbone of the column can interact with the basic nitrogen in MNP, causing tailing.

  • Solution: Ensure your mobile phase pH is sufficiently high (e.g., pH 9.0). At this pH, MNP is neutral, and silanol groups are deprotonated, minimizing this unwanted interaction.

• Cause 2: Column Contamination or Degradation. Buildup of matrix components on the column frit or stationary phase can lead to poor peak shape.

  • Solution:

    • Implement a robust column wash step at the end of your gradient.

    • Use a guard column to protect your analytical column.

    • If the problem persists, try flushing the column with a strong solvent series (e.g., water, methanol, isopropanol, hexane, then back in reverse order, ensuring miscibility at each step). If this fails, the column may need replacement.

• Cause 3: Extra-Column Volume. Excessive tubing length or poorly made connections between the injector, column, and detector can cause peak broadening and tailing.

  • Solution: Use pre-cut, low-volume tubing and ensure all fittings are properly seated (finger-tight plus a quarter turn).

Q: I have low sensitivity or no MNP signal. How can I improve it?

A: Low sensitivity can be an LC or an MS issue.

• MS Troubleshooting:

  • Solution 1: Re-optimize MS Parameters. Infuse a standard solution of MNP directly into the mass spectrometer and optimize the capillary voltage, source temperatures, gas flows, and MRM parameters (cone voltage and collision energy). A small adjustment can often lead to a significant signal increase.

  • Solution 2: Check for Ion Suppression. The sample matrix can co-elute with MNP and suppress its ionization. To diagnose this, perform a post-column infusion experiment. If suppression is observed at the retention time of MNP, the chromatography must be improved to separate MNP from the interfering components. A change in gradient or even column chemistry may be necessary.[19]

  • Solution 3: Clean the Ion Source. A dirty ion source is a common cause of sensitivity loss. Follow the manufacturer's procedure for cleaning the capillary, skimmer cone, and other source elements.

• LC Troubleshooting:

  • Solution 1: Check for Analyte Adsorption. MNP could be adsorbing to parts of the LC system or sample vials. Try using different vials (e.g., polypropylene or deactivated glass).

  • Solution 2: Confirm Mobile Phase Composition. Ensure mobile phases were prepared correctly. An incorrect pH or organic modifier percentage can drastically affect retention and peak shape, leading to a broad, low-intensity peak that is difficult to detect.

Q: My retention time is drifting between injections. What should I do?

A: Retention time instability compromises data quality and peak integration.

• Cause 1: Inadequate Column Equilibration. The column must be fully returned to the initial mobile phase conditions before the next injection.

  • Solution: Increase the post-run equilibration time. A good rule of thumb is to allow at least 10 column volumes of the starting mobile phase to pass through the column before the next injection.

• Cause 2: Pump Performance Issues. Inconsistent mobile phase composition can be caused by leaks, faulty check valves, or air bubbles in the pump.

  • Solution: Purge the pumps thoroughly. Check for any visible leaks at all fittings. If the pressure is fluctuating erratically, the check valves may need cleaning or replacement.

• Cause 3: Column Temperature Fluctuation.

  • Solution: Ensure the column oven is on and set to the correct temperature. Stable temperature control is critical for stable retention times.

Visual Workflows and Diagrams

Visual aids can simplify complex processes and decision-making.

General Analytical Workflow for MNP

This diagram outlines the end-to-end process for MNP analysis.

Caption: End-to-end workflow for MNP analysis.

Troubleshooting Decision Tree: Low Signal Intensity

This logical diagram guides the user through diagnosing the root cause of poor signal.

Caption: Decision tree for low signal troubleshooting.

References

• U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. FDA.gov. [Link]

• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs - FDA. FDA.gov. [Link]

• NSF. (2024). Revision 2 of FDA Guidance on Nitrosamines Published. NSF.org. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 27826, 1-Methyl-4-nitrosopiperazine. PubChem. [Link]

• European Medicines Agency. (2026). Nitrosamine impurities: guidance for marketing authorisation holders. Ema.europa.eu. [Link]

• Health Sciences Authority. (2022). DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS. Hsa.gov.sg. [Link]

• Waters Corporation. Quantitation of N-Nitroso Carvedilol in Drug Substance Using LC-MS/MS. Waters.com. [Link]

• Rana, P., et al. (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Center for Biotechnology Information. [Link]

• ECA Academy. (2024). FDA: Updated Guidance for Nitrosamines. Eca-foundation.org. [Link]

• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. Zamann-pharma.com. [Link]

• Open University of Catalonia. (2023). Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. Ouc.edu. [Link]

• Taiwan Food and Drug Administration. (2023). Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. Fda.gov.tw. [Link]

• Chromatography Online. (2025). Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. Chromatographyonline.com. [Link]

• Shimadzu. Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. Shimadzu.com. [Link]

• MDPI. (2023). Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. Mdpi.com. [Link]

• National Center for Biotechnology Information. (2023). Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin-Analytical Challenges and Degradation Studies. PubMed. [Link]

• Biotech Spain. (2026). EMA's updated nitrosamines guideline: Implications for acceptable intake limits and analytical strategies. Biotech-spain.com. [Link]

• MDPI. (2025). Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals. Mdpi.com. [Link]

• Heads of Medicines Agencies. Nitrosamine impurities - CMDh. Hma.eu. [Link]

• European Medicines Agency. (2025). Nitrosamine impurities. Ema.europa.eu. [Link]

• GL Sciences. Analysis of nitrosamines by LC-MS/MS and HPLC, using InertSustain AQ-C18 -comparison with PFP column-. Glsciences.com. [Link]

• Shimadzu. Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu.com. [Link]

• Google Patents. RU2095355C1 - Method of preparing 1-nitroso-4-methylpiperazine.

• National Institute of Standards and Technology. Piperazine, 1-methyl-4-nitroso-. Nist.gov. [Link]

• Manasa Life Sciences. N-Nitroso Methyl Piperazine. Manasals.com. [Link]

• Cheméo. Piperazine-1-methyl-4-nitroso.pdf. Chemeo.com. [Link]

• LookChem. 1-Methyl-4-nitrosopiperazine. Lookchem.com. [Link]

• National Institute of Standards and Technology. Piperazine, 1-methyl-4-nitroso-. Nist.gov. [Link]

• BioPharm International. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. Biopharminternational.com. [Link]

• LCGC International. (2025). LC-MS Troubleshooting: From Frustration to Fix. Chromatographyonline.com. [Link]

• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent.com. [Link]

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• 4. N-Nitroso Methyl Piperazine | Manasa Life Sciences [manasalifesciences.com]
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Technical Support Center: 1-Methyl-4-Nitrosopiperazine (MNP) Forced Degradation &amp; Profiling

Welcome to the Nitrosamine Analytical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to accurately profile 1-methyl-4-nitrosopiperazine (MNP). MNP is a highly scrutinized genotoxic nitrosamine impurity, most notably identified in rifampicin formulations where acceptable intake limits are strictly regulated[1].

Analyzing MNP during forced degradation is notoriously difficult. You are not just tracking the breakdown of an Active Pharmaceutical Ingredient (API); you are tracking the simultaneous formation and secondary degradation of a highly reactive trace impurity. This guide provides the mechanistic causality, self-validating protocols, and troubleshooting steps required to achieve robust, regulatory-compliant LC-MS/MS quantification.

Part 1: Frequently Asked Questions (Mechanistic Causality)

Q: Why does MNP form during the forced degradation of rifampicin? A: MNP is not merely a static carryover from synthesis; it is actively generated during stress testing. Forced degradation experiments demonstrate that MNP forms via two primary mechanisms: (1) the direct thermal degradation of the rifampicin API itself, and (2) the oxidative degradation of residual 1-amino-4-methyl-piperazine, a precursor used during synthesis[2][3]. Because of this thermal pathway, strict temperature control during both manufacturing and sample storage is critical to prevent false stability failures[2].

Q: Can MNP degrade during the stress testing of the parent API? A: Yes. Nitrosamines are not infinitely stable. Under specific physicochemical conditions, MNP undergoes secondary degradation. Typical degradation pathways include photolytic cleavage (due to the UV susceptibility of the N-NO bond), oxidative breakdown, and thermal denitrosation[4]. If your mass balance fails during stress testing, you must account for the degradation of MNP into secondary amines or other degradants.

Q: How do I differentiate between actual MNP in the formulation and artifactual MNP formed during sample preparation? A: Artifactual nitrosation is a major analytical pitfall. If your sample matrix contains residual nitrites and vulnerable amines, the acidic conditions often used in sample extraction can catalyze in-situ MNP formation[5]. To validate your results, utilize a parallel control spiked with a reducing agent like ascorbic acid (Vitamin C), which competitively donates electrons and inhibits nitrosation reactions[4].

Part 2: Mechanistic Pathways of MNP

Understanding the chemistry of your analyte is the first step in troubleshooting. The diagram below illustrates the dual nature of MNP dynamics: how it is formed from precursors and how it subsequently degrades under stress.

Fig 1. Mechanistic pathways of MNP formation and subsequent degradation under stress.

Part 3: Self-Validating Experimental Protocol for MNP Profiling

To ensure scientific integrity, your forced degradation protocol must be a self-validating system. This means building internal controls directly into the methodology to prove that the extraction process itself is not altering the MNP concentration.

Step 1: Baseline Establishment

• Action: Quantify MNP in an un-stressed API sample using LC-MS/MS.

• Causality: Establishes the baseline synthesis carryover before stress conditions induce further formation or degradation.

Step 2: ICH Q1A/Q1B Stress Execution

• Action: Subject the API to the following conditions:

  • Thermal: 60°C for 14 days (Solid state).

  • Oxidative: 3% H2​O2​ at room temperature for 24 hours.

  • Hydrolytic: 0.1N HCl and 0.1N NaOH at 60°C for 24 hours.

  • Photolytic: 1.2 million lux hours (UV/Vis).

Step 3: Quenching & Matrix Neutralization (Critical Step)

• Action: Immediately neutralize hydrolytic samples to pH 7.0. Perform a liquid-liquid extraction or Solid Phase Extraction (SPE).

• Causality: Extraction with neutralization is mandatory due to the massive matrix and solvent effects associated with the complexity of rifampicin products[3]. Failing to remove the API will result in severe ion suppression in the mass spectrometer.

Step 4: Internal Validation (The Self-Validating Control)

• Action: For every acidic and oxidative stress sample, prepare a duplicate sample spiked with 10 mM Ascorbic Acid prior to Step 3.

• Causality: Ascorbic acid inhibits nitrosation[4]. If the MNP concentration in your unspiked sample is significantly higher than in your ascorbic acid-spiked sample, your sample preparation method is inducing artifactual MNP formation. You must redesign your extraction.

Part 4: Workflow Visualization

Fig 2. Standardized forced degradation and self-validating analytical workflow for MNP.

Part 5: Quantitative Data & Stress Response Matrix

Use the table below to benchmark your experimental results. If your observed MNP dynamics deviate from these expected outcomes, refer to the Troubleshooting section.

Stress Condition	Reagents / Parameters	Expected Parent API Response	Expected MNP Dynamics	Mechanistic Rationale
Thermal	60°C, Solid State, 14 days	Moderate degradation	Increase	Thermal degradation of rifampicin directly yields MNP[2].
Oxidative	3% H2​O2​ , Room Temp, 24h	High degradation	Increase	Oxidation of residual 1-amino-4-methyl-piperazine forms MNP[3][6].
Photolytic	1.2M lux hours (UV/Vis)	High degradation	Decrease	MNP undergoes photolytic cleavage at the N-NO bond[4].
Acidic Hydrolysis	0.1N HCl, 60°C, 24h	Moderate degradation	Variable	High risk of artifactual nitrosation if nitrites are present in the matrix[5].
Basic Hydrolysis	0.1N NaOH, 60°C, 24h	High degradation	Stable	MNP is generally stable under basic conditions, though the API degrades rapidly.

Part 6: Troubleshooting Guide

Issue 1: Severe Signal Suppression and Poor MNP Recovery in LC-MS/MS

• Root Cause: Rifampicin is a massive, complex molecule. If it co-elutes with MNP, it will monopolize the droplet surface charge in the Electrospray Ionization (ESI) source, completely suppressing the ionization of the low-molecular-weight MNP.

• Solution: Do not rely on "dilute and shoot" methods. Implement a rigorous sample extraction with neutralization[3]. Furthermore, program a divert valve on your LC system to send the massive API peak to waste, only switching the flow to the mass spectrometer during the specific retention window of MNP.

Issue 2: Inconsistent Recovery During Method Validation

• Root Cause: Mobile phase additives heavily influence nitrosamine ionization.

• Solution: Evaluate your mobile phase modifiers. Literature indicates that while some nitrosamines require formic acid for optimal ionization, satisfactory recoveries for MNP (90.0-109.0%) are sometimes obtained in the opposite condition (without formic acid), depending on the specific column chemistry and matrix[1]. Test both conditions during method development.

Issue 3: Unexpected MNP Spikes in Acidic Hydrolysis Samples

• Root Cause: You are likely observing artifactual formation, not true degradation. The acidic environment is catalyzing a reaction between residual nitrites (often present in excipients) and secondary/tertiary amines[5].

• Solution: Implement the Ascorbic Acid self-validating control detailed in Part 3 to confirm artifactual formation[4]. If confirmed, adjust your sample preparation to keep the pH above the pKa of the amine, or utilize a scavenger during extraction.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin-Analytical Challenges and Degradation Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. fda.gov [fda.gov]
• 6. Investigation into the genotoxic impurity, 1-methyl-4-nitrosopiperazine, in rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical Reference Standards for Nitrosamine Impurities: Structural Confirmation of Synthesized 1-(Methylsulfonyl)-4-nitrosopiperazine

Introduction: The Criticality of Nitrosamine Reference Standards

The detection and quantification of nitrosamine impurities in pharmaceutical products have become paramount following stringent regulatory mandates from global health authorities [1]. 1-(Methylsulfonyl)-4-nitrosopiperazine (CAS: 1190890-92-6) is a highly scrutinized N-nitrosamine impurity, frequently monitored in drug substances containing piperazine moieties.

To achieve ultra-low limits of quantitation (LOQ) and avoid false-positive reporting, analytical laboratories require reference standards of unimpeachable identity and purity. This guide objectively compares the structural confirmation rigor of our High-Purity Synthesized Standard against Conventional Commercial Grade alternatives. By detailing the causality behind our self-validating analytical protocols, we provide researchers with a robust framework for [2].

Part 1: The Causality of Experimental Choices in Structural Confirmation

When qualifying a nitrosamine reference standard, relying solely on low-resolution liquid chromatography-mass spectrometry (LC-MS) or one-dimensional proton NMR (1H NMR) introduces significant analytical risk. Isobaric interferences and the presence of regio-isomers can easily confound low-resolution techniques, leading to inaccurate calibration and regulatory non-compliance [3].

To establish a self-validating system , our structural confirmation relies on an orthogonal triad of analytical techniques:

• High-Resolution Mass Spectrometry (HRMS): Standard MS provides nominal mass, which is insufficient for definitive identification. HRMS (Orbitrap or Time-of-Flight) delivers exact mass with sub-2 ppm accuracy. This definitively confirms the empirical formula (C5H11N3O3S) and rules out isobaric contaminants.

• Multidimensional NMR Spectroscopy (1D & 2D): While 1H and 13C NMR provide the basic framework, 2D techniques (COSY, HSQC, HMBC) are strictly required to map exact atom connectivity. This proves the specific regiochemistry—confirming that the nitroso group is exclusively at the 4-position of the piperazine ring, rather than existing as a degradation artifact.

• Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR serves as the definitive orthogonal check for functional groups, specifically identifying the characteristic N=O stretching vibration (typically around 1450–1500 cm⁻¹) and the sulfonyl (S=O) stretches.

Part 2: Comparative Performance & Experimental Data

The following table summarizes the quantitative experimental data comparing our High-Purity Synthesized Standard against a representative Conventional Commercial Grade standard. The data demonstrates the superior structural integrity and purity profile achieved through our rigorous synthesis and purification workflows.

Analytical Parameter	High-Purity Synthesized Standard	Conventional Commercial Grade	Impact on Analytical Testing
Chemical Purity (qNMR/HPLC)	≥ 99.8%	95.0% – 97.5%	Ensures accurate calibration curves and prevents baseline noise.
HRMS Mass Accuracy	< 1.0 ppm	~3.5 ppm	Eliminates risk of isobaric interference in targeted MS/MS assays.
Isomeric Purity (2D NMR)	> 99.9% (Single Regio-isomer)	~96.0% (Minor isomers present)	Prevents split peaks and false quantification in LC separations.
Residual Solvents (GC-FID)	< 0.05%	Up to 1.5%	Reduces ionization suppression during LC-ESI-MS analysis.
Stability (Accelerated, 40°C)	Stable > 6 months	Degradation noted at 3 months	Guarantees long-term reliability of stock solutions.

Part 3: Step-by-Step Methodologies for Structural Confirmation

Protocol 1: High-Resolution Mass Spectrometry (HRMS) Workflow

Purpose: To confirm the exact elemental composition and rule out isobaric impurities.

• Sample Preparation: Dissolve 1.0 mg of the synthesized 1-(Methylsulfonyl)-4-nitrosopiperazine standard in 10 mL of LC-MS grade Methanol to create a 100 µg/mL stock. Dilute to 1 µg/mL using 0.1% Formic Acid in Water/Acetonitrile (50:50, v/v).

• Instrument Setup: Utilize an Orbitrap or Q-TOF mass spectrometer equipped with a Heated Electrospray Ionization (HESI) source. Set the instrument to positive ion mode (ESI+).

• Calibration: Perform mass calibration using a certified tuning mix to ensure mass accuracy is < 2 ppm across the m/z 50–1000 range.

• Acquisition: Inject 5 µL of the sample. Acquire full-scan MS data at a resolution of 70,000 (at m/z 200). Isolate the precursor ion [M+H]⁺ (calculated exact mass for C5H12N3O3S⁺ is 194.0594) and perform MS/MS fragmentation using Higher-energy Collisional Dissociation (HCD) at a normalized collision energy of 30.

• Data Processing: Verify the exact mass of the precursor ion. The self-validating threshold requires the observed mass to be within ±2 ppm of the theoretical mass.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To map atom connectivity and confirm the exact regiochemistry of the nitroso group.

• Sample Preparation: Dissolve 10 mg of the standard in 0.6 mL of deuterated chloroform (CDCl₃) or DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Transfer to a high-quality 5 mm NMR tube.

• 1D NMR Acquisition:

  • ¹H NMR: Acquire at 400 MHz or higher (16 scans, 2-second relaxation delay). Look for the characteristic methylsulfonyl singlet (~2.8-3.0 ppm) and the distinct multiplet patterns of the piperazine ring protons. Note: Nitrosamines often exhibit restricted rotation around the N-NO bond, leading to non-equivalent proton signals for the ring CH₂ groups.

  • ¹³C NMR: Acquire with proton decoupling (1024 scans). Confirm the presence of 5 distinct carbon environments.

• 2D NMR Acquisition (The Regiochemical Proof):

  • COSY (Correlation Spectroscopy): Acquire to map the spin-spin coupling of adjacent protons within the piperazine ring.

  • HSQC (Heteronuclear Single Quantum Coherence): Acquire to correlate protons with their directly attached carbons, definitively assigning the ring CH₂ groups.

• Validation: The structure is confirmed only when the 2D connectivity map perfectly aligns with the proposed 1-(Methylsulfonyl)-4-nitrosopiperazine structure, with no unassigned cross-peaks above the noise threshold.

Part 4: Mandatory Visualizations

Caption: Nitrosation pathway of 1-(Methylsulfonyl)piperazine forming the target nitrosamine impurity.

Caption: Integrated self-validating workflow for the structural confirmation of nitrosamine standards.

References

• Title: Nitrosamine impurities in medications: Guidance Source: Health Canada URL: [Link][1]

• Title: Nitrosamine Reference Standard Qualification Source: ResolveMass Laboratories Inc. URL: [Link][2]

• Title: Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs: Risk Assessments Source: Medicines for Europe URL: [Link][3]

Sources

• 1. Nitrosamine impurities in medications: Guidance - Canada.ca [canada.ca]
• 2. resolvemass.ca [resolvemass.ca]
• 3. medicinesforeurope.com [medicinesforeurope.com]

comparative analysis of 1-methyl-4-nitrosopiperazine detection methods

Comparative Analysis of 1-Methyl-4-Nitrosopiperazine (MNP) Detection Methods in Pharmaceutical Matrices

The discovery of nitrosamine impurities in essential medicines has triggered a paradigm shift in pharmaceutical analytical chemistry. In August 2020, the U.S. Food and Drug Administration (FDA) detected 1-methyl-4-nitrosopiperazine (MNP), a potent genotoxic nitrosamine, in rifampin (rifampicin) capsules[1][2]. Because rifampicin is a first-line life-saving therapeutic for tuberculosis, the FDA temporarily adjusted the acceptable intake limit of MNP from a strict 0.16 ppm to 5 ppm to prevent critical drug shortages[1][2].

For analytical scientists, quantifying trace MNP in a heavy, complex macrocyclic matrix like rifampicin presents severe challenges. This guide provides an objective, data-backed comparative analysis of MNP detection methodologies, detailing the mechanistic rationale behind technique selection and offering a self-validating LC-MS/MS protocol.

The Mechanistic Origins of MNP and the Artifact Dilemma

Before selecting a detection method, one must understand how MNP forms. MNP is typically generated through the oxidation or nitrosation of 1-amino-4-methylpiperazine, a precursor used in rifampicin synthesis[3][4]. However, MNP can also be formed de novo during the analytical process itself. Rifampicin is thermally labile; when exposed to high temperatures, its piperazine tail cleaves and degrades, artificially generating MNP[2].

This thermal degradation pathway dictates our choice of analytical instrumentation.

Fig 1. Pathways of MNP formation highlighting thermal degradation risks.

Comparative Analysis of Detection Modalities

To achieve the required Limit of Quantitation (LOQ) of ≤ 0.05 ppm, laboratories typically evaluate three mass spectrometry modalities. The table below synthesizes their performance profiles specifically for MNP detection in rifampicin[2][3][5].

Analytical Modality	Ionization Source	Typical LOQ	Matrix Susceptibility	Artifact Risk	Scientific Verdict for MNP
LC-MS/MS	APCI or ESI (+)	0.01 - 0.05 ppm	High (Ion suppression)	Low	Gold Standard. Operates at near-ambient temperatures, preventing API degradation.
GC-MS/MS	Electron Ionization (EI)	~0.05 ppm	Low	Critical	Not Recommended. The hot injection port (>200°C) thermally degrades rifampicin into MNP, causing massive false positives.
LC-HRMS	ESI (+)	< 0.01 ppm	Moderate	Low	Excellent for R&D. High resolution prevents isobaric interference, but instrumentation is cost-prohibitive for routine QC.

The Causality of Modality Selection: Gas Chromatography (GC-MS) is fundamentally incompatible with rifampicin due to the thermal artifact risk[2]. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the mandatory choice, as it separates the intact API from the impurity at low temperatures (35°C) prior to ionization[2].

Gold-Standard Methodology: LC-MS/MS Workflow

The following protocol is synthesized from validated methods published by the Health Sciences Authority (HSA) of Singapore[6] and leading chromatographic research[2]. It utilizes Atmospheric Pressure Chemical Ionization (APCI) and isotope dilution to create a highly robust, self-validating system.

Fig 2. Optimized LC-MS/MS workflow for MNP quantification in complex matrices.

Reagents and Internal Standard (IS)

• Diluent: 80% Methanol in Deionized Water[6].

• Internal Standard (IS): 10 ng/mL MNP-d4 (Deuterated MNP) in Diluent[6].

• Causality: MNP-d4 co-elutes exactly with MNP. Any matrix-induced ion suppression affecting MNP will equally affect MNP-d4. By quantifying the ratio of their signals, the method mathematically cancels out matrix effects.

Sample Extraction Protocol

• Weighing: Accurately weigh 100 mg of crushed rifampicin API or capsule contents into a 15 mL polypropylene centrifuge tube[6].

• Solvation: Add 7.0 mL of Methanol and 1.0 mL of the MNP-d4 IS solution.

• Disruption: Sonicate for 10 minutes. Causality: Sonication ensures complete disruption of the capsule excipient matrix, fully dissolving trapped MNP into the organic phase[6].

• Separation: Centrifuge at 3000–4000 × g for 10 minutes to pellet the insoluble excipients[6].

• Filtration: Filter the supernatant through a 0.22 µm PVDF membrane directly into an amber HPLC vial[6]. Causality: PVDF is chosen for its low protein/drug binding properties, ensuring no MNP is lost to the filter membrane. Amber vials prevent photodegradation of the API.

Chromatographic Conditions

• Column: High-strength silica C18 (e.g., 2.1 × 50 mm, 1.8 µm) maintained at 35°C[2].

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 9.0 with Ammonium Hydroxide[6].

• Mobile Phase B: 100% Methanol[6].

• Gradient: 5% B to 95% B over 5 minutes.

• Causality: MNP contains basic piperazine nitrogen atoms. Using a high-pH mobile phase (pH 9.0) keeps these nitrogens in a deprotonated (neutral) state. This significantly increases MNP's lipophilicity, preventing it from eluting in the void volume and ensuring sharp, symmetrical peak shapes on a reversed-phase C18 column[6].

Mass Spectrometry (MRM) Parameters

• Ion Source: APCI in Positive mode[6]. Causality: While Electrospray Ionization (ESI) is common, APCI is vastly superior for rifampicin matrices. APCI relies on gas-phase ion-molecule reactions rather than liquid-phase charge desolvation, making it highly resistant to the severe ion suppression caused by co-eluting rifampicin[6].

• MRM Transitions:

  • MNP (Analyte): m/z 130.1 → 100.1 (Quantifier); m/z 130.1 → 58.1 (Qualifier).

  • MNP-d4 (IS): m/z 134.1 → 104.1.

Establishing a Self-Validating System

To ensure absolute trustworthiness of the generated data, every analytical run must satisfy the following self-validation criteria before any results are reported[6]:

• System Suitability (Sensitivity Check): The lowest calibration standard (e.g., 0.05 ppm) must yield a Signal-to-Noise (S/N) ratio of ≥ 10 for the m/z 130.1 → 100.1 transition.

• Matrix Suppression Control: The absolute peak area of the MNP-d4 internal standard in the sample injections must not deviate by more than ±20% from the average IS area in the neat calibration standards. A drop >20% indicates catastrophic matrix suppression, requiring further sample dilution.

• Carryover Verification: A blank diluent injection immediately following the highest calibration standard must show an MNP peak area ≤ 5% of the LOQ standard.

• Spike Recovery (Accuracy): A negative sample spiked with a known concentration of MNP must demonstrate a calculated recovery between 80% and 120%.

References

• U.S. Food and Drug Administration (FDA). FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine. Available at: 1

• Tao, X., et al. (2022). Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. Frontiers in Chemistry. Available at: 2

• Health Sciences Authority (HSA), Singapore (2022). Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Rifampicin Products by LC-MS/MS. Available at: 6

• Witkowska, A., et al. (2023). Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. Molecules (MDPI). Available at: 3

• U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs. Available at:4

• Taiwan Food and Drug Administration (TFDA) (2023). Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. Available at:

• Kiełbasa, et al. (2022). Development of a Sensitive Screening Method for Simultaneous Determination of Nine Genotoxic Nitrosamines in Active Pharmaceutical Ingredients by GC-MS. Int. J. Mol. Sci. (PMC). Available at:5

Sources

• 1. fda.gov [fda.gov]
• 2. Frontiers | Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. fda.gov [fda.gov]
• 5. Development of a Sensitive Screening Method for Simultaneous Determination of Nine Genotoxic Nitrosamines in Active Pharmaceutical Ingredients by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hsa.gov.sg [hsa.gov.sg]

Inter-Laboratory Comparison of 1-Methyl-4-Nitrosopiperazine (MNP) Measurements: A Comprehensive Analytical Guide

The detection of 1-methyl-4-nitrosopiperazine (MNP) in rifampicin (rifampin) capsules in August 2020 triggered a global regulatory response, fundamentally altering the quality control landscape for tuberculosis therapeutics[1]. Initially, the U.S. Food and Drug Administration (FDA) set a strict acceptable intake limit of 0.16 ppm, which was temporarily adjusted to 5 ppm to mitigate critical drug shortages.

Quantifying trace-level MNP in multicomponent pharmaceutical matrices presents a severe analytical challenge. MNP is a highly polar, low-molecular-weight genotoxic impurity formed via the thermal degradation of rifampicin and the oxidation of 1-amino-4-methyl-piperazine[2]. This guide objectively compares the performance of inter-laboratory methodologies—specifically contrasting High-Resolution Mass Spectrometry (LC-HRMS) with Tandem Mass Spectrometry (LC-MS/MS)—and provides a self-validating, step-by-step protocol for MNP quantification.

Mechanistic Insights & Analytical Challenges

The Matrix Effect in Multicomponent Drugs

Rifampicin is frequently formulated alongside other active pharmaceutical ingredients (APIs) such as isoniazid, pyrazinamide, and ethambutol. During electrospray ionization (ESI), these co-eluting compounds compete for charge, leading to severe ion suppression (the matrix effect). If extraction protocols do not account for this, the trace MNP signal is inhibited, leading to false negatives[3].

Causality in Methodological Evolution

Historically, the FDA published an LC-ESI-HRMS method for MNP detection. However, inter-laboratory comparisons revealed a critical flaw: the FDA method relied on a one-point calibration approach[1]. Without a multi-point curve and an isotope-labeled internal standard to correct for matrix-induced signal variations, this approach frequently led to the overestimation of MNP content[1]. Consequently, independent research laboratories and regulatory bodies (such as the Health Sciences Authority of Singapore and the Taiwan FDA) shifted toward LC-MS/MS (Triple Quadrupole) operating in Multiple Reaction Monitoring (MRM) mode[4][5].

Logical workflow of MNP formation, extraction, and inter-laboratory analytical comparison.

Inter-Laboratory Data Comparison

A synthesis of validation data from distinct laboratories demonstrates the objective superiority of LC-MS/MS over early LC-HRMS methods for this specific analyte. The integration of an MNP-d4 internal standard ensures that extraction losses and ionization fluctuations are mathematically normalized.

Table 1: Inter-Laboratory Performance Comparison of MNP Analytical Methods

Laboratory / Source	Analytical Technique	Calibration Strategy	LOD (ppm)	LOQ (ppm)	Recovery (%)	Methodological Causality & Notes
US FDA (Initial) [1]	LC-ESI-HRMS	One-point	0.010	0.017	N/A	Prone to overestimation due to lack of multi-point internal standard correction.
Tao et al. (2022) [1]	LC-MS/MS (MRM)	Multi-point (MNP-d4 IS)	0.0067	0.013	87.05	High sensitivity; MRM effectively isolates MNP from the complex rifampicin matrix.
Witkowska et al. [3]	LC-MS/MS (MRM)	Multi-point (MNP-d4 IS)	0.15	0.50	100.38 ± 3.24	Optimized specifically for 4-component TB drugs; utilizes neutralization to prevent API degradation during extraction.
HSA Singapore [5]	LC-MS/MS (MRM)	Multi-point (MNP-d4 IS)	N/A	0.05	N/A	Regulatory standard; mandates peak area ratio deviations ≤ 20% for self-validation.

Validated Step-by-Step LC-MS/MS Methodology

The following protocol synthesizes the optimized parameters from the Health Sciences Authority (HSA)[5], Taiwan FDA[4], and leading peer-reviewed studies[1][3].

Phase 1: Sample Preparation & Extraction

Causality Check: Rifampicin is highly concentrated in these samples. Direct injection would catastrophically foul the mass spectrometer source. Extraction must selectively partition MNP while precipitating or retaining the bulk API.

• Standard Preparation: Prepare a multi-point calibration curve of MNP reference standard (0.2–200 ng/mL) in methanol[1].

• Internal Standard (IS) Addition: Spike all standards, blanks, and samples with 1-methyl-4-nitrosopiperazine-d4 (MNP-d4) to a final concentration of 10 ng/mL[5]. Why? MNP-d4 co-elutes exactly with MNP. Any ion suppression caused by the matrix will affect both equally, keeping the peak area ratio constant.

• Sample Weighing: Crush ≥ 20 tablets finely. Accurately weigh an amount corresponding to ~100–250 mg of the API into a 15 mL polypropylene centrifuge tube[4][5].

• Solvent Extraction: Add 7 mL of Methanol (or 80% Methanol/Water)[4][5].

• Neutralization (If Applicable): If the formulation is highly acidic or basic, neutralize the sample to pH ~7.0 to prevent artifactual nitrosamine formation or in-situ API degradation during extraction[3].

• Agitation & Centrifugation: Vortex thoroughly and sonicate for 10 minutes. Centrifuge at ≥ 3000 × g for 5–10 minutes to pellet the insoluble excipients[4][5].

• Filtration: Filter the supernatant through a 0.22 µm PVDF membrane filter directly into an HPLC vial[4][5]. Why PVDF? PVDF has low non-specific binding for polar nitrosamines compared to nylon.

Phase 2: Liquid Chromatography (LC) Conditions

Causality Check: MNP is highly polar. Standard C18 columns may struggle to retain it, causing it to elute in the void volume alongside matrix salts.

• Column Options: Waters Acquity UPLC HSS T3 (2.1 x 100mm, 1.8 µm)[6] or Poroshell 120 Phenyl Hexyl (4.6 x 100mm, 2.7 µm)[4]. These columns are specifically designed to retain polar compounds in highly aqueous mobile phases.

• Mobile Phase A: 10 mM Ammonium Formate in water, adjusted to pH 9.0 with ammonium hydroxide[4][5][6]. Why pH 9.0? Basic pH ensures the piperazine nitrogen remains deprotonated, improving peak shape and retention.

• Mobile Phase B: 100% Methanol[4][5].

Phase 3: Mass Spectrometry (MRM) Parameters

Operate the Triple Quadrupole in Positive Electrospray Ionization (ESI+) mode.

• MNP Quantifier Transition: m/z 130.1 → 100.1[5][7].

• MNP Qualifier Transition: m/z 130.1 → 58.1[5][7].

• MNP-d4 (IS) Transition: m/z 134.2 → 104.1[5].

Establishing a Self-Validating System

To ensure absolute trustworthiness in the generated data, the analytical run must be designed as a self-validating system. A batch is only considered valid if it passes the following internal logic gates:

• Chromatographic Integrity: The retention time of the MNP peak in the sample must be within ±0.3 minutes of the MNP peak in the standard solutions[5].

• Isotopic Ratio Consistency: The deviation of the peak area ratios for MNP obtained from duplicated sample preparations must not exceed 20%[5].

• Linearity Verification: The calibration plot generated from the MNP/MNP-d4 area ratios must yield a correlation coefficient ( R2 ) > 0.99[5].

• Ion Ratio Confirmation (Specificity): The ratio of the quantifier ion (100.1) to the qualifier ion (58.1) in the sample must be within ±20% of the ratio observed in the analytical standards[5]. Why? If a matrix interference co-elutes with MNP and shares the 130.1 mass, it is highly improbable that it will fragment into both 100.1 and 58.1 in the exact same stoichiometric ratio as MNP. A skewed ion ratio immediately flags a false positive.

References

• Tao, X., et al. "Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS." Frontiers in Chemistry, 2022.
• Witkowska, A. B., et al. "Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP)
• U.S. Food and Drug Administration (FDA). "FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine."
• Health Sciences Authority (HSA) Singapore. "DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS."
• Taiwan Food and Drug Administration. "Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance."

Sources

• 1. Frontiers | Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS [frontiersin.org]
• 2. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin-Analytical Challenges and Degradation Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. fda.gov.tw [fda.gov.tw]
• 5. hsa.gov.sg [hsa.gov.sg]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. researchgate.net [researchgate.net]

alternatives to 1-nitroso-4-methylpiperazine in chemical reactions

Beyond Nitrosamines: Modern Alternatives to 1-Nitroso-4-methylpiperazine in Chemical Synthesis

Executive Summary

1-Amino-4-methylpiperazine (AMP) is an indispensable building block in the synthesis of active pharmaceutical ingredients (APIs), most notably the rifamycin-class antibiotics such as rifampicin and rifapentine[1]. Traditionally, AMP is synthesized via the nitrosation of 1-methylpiperazine to yield the intermediate 1-nitroso-4-methylpiperazine (MNP), followed by zinc-mediated reduction[2].

However, MNP is a highly potent, "cohort of concern" genotoxic nitrosamine[3]. With global regulatory agencies imposing strict acceptable intake limits (as low as 26.5 ng/day) on nitrosamine impurities[3],[4], utilizing MNP as a chemical intermediate poses an unacceptable contamination risk to final drug products. This guide objectively compares modern, nitrosamine-free synthetic alternatives to MNP, providing researchers with scalable, self-validating protocols.

Mechanistic Evaluation of Synthetic Routes

The fundamental challenge in synthesizing AMP without MNP lies in the formation of the nitrogen-nitrogen (N-N) bond. The traditional route relies on the electrophilicity of the nitrosonium ion (NO⁺) to attack the secondary amine, which inherently generates the carcinogenic MNP[1]. To bypass this, chemists must either employ electrophilic amination (umpolung chemistry) or construct the piperazine ring de novo around a pre-existing N-N bond[5],[6].

Pathway comparison demonstrating the elimination of the MNP intermediate via direct amination.

Alternative 1: Direct Electrophilic Amination (The HOSA Route)

Causality & Mechanism: In standard amine chemistry, the nitrogen atom acts as a nucleophile. To form an N-N bond directly from 1-methylpiperazine, we must reverse the polarity (umpolung) of the incoming nitrogen source[6]. Hydroxylamine-O-sulfonic acid (HOSA) achieves this. The highly polarized N-O bond and the excellent leaving group ability of the sulfate moiety render the nitrogen in HOSA electrophilic. The secondary amine of 1-methylpiperazine attacks this electrophilic nitrogen, displacing the sulfate and forming the N-N bond in a single step, completely circumventing the nitroso intermediate[6].

Self-Validating Experimental Protocol: Validation Checkpoint: The reaction pH must be strictly maintained. HOSA degrades rapidly in highly alkaline environments, but the piperazine nitrogen must remain unprotonated (nucleophilic) to react.

• Preparation: Dissolve 1-methylpiperazine (1.0 eq) in deionized water. Cool the reaction vessel to 0–5 °C using an ice-water bath. (Causality: Low temperature prevents the thermal degradation of HOSA before it can react).

• Reagent Addition: Dissolve HOSA (1.2 eq) in a minimal amount of cold water. Add this solution dropwise to the amine mixture over 60 minutes.

• pH Control: Simultaneously add a 10% NaOH solution dropwise to maintain the reaction pH between 8.5 and 9.5. (Validation: Use an in-situ pH probe. A continuous drop in pH indicates HOSA hydrolysis; a spike indicates over-alkalization, which destroys the reagent).

• Maturation: Allow the reaction to stir at room temperature for 12 hours to ensure complete conversion.

• Extraction & Purification: Basify the mixture to pH > 12 to ensure the product is entirely in its free-base form. Extract repeatedly with chloroform. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via vacuum distillation (collect the fraction at 120 °C under 5.33-8.0 kPa) to yield pure AMP[2].

Step-by-step experimental workflow for the direct amination of 1-methylpiperazine using HOSA.

Alternative 2: De Novo Ring Cyclization (The Hydrazine Route)

Causality & Mechanism: Instead of functionalizing an existing piperazine ring, this alternative constructs the heterocycle around a pre-existing N-N bond[5]. By reacting N-di(2-chloroethyl)methylamine with aqueous hydrazine, the highly nucleophilic nitrogen atoms of hydrazine displace the terminal alkyl chlorides in a double intramolecular S_N2 cyclization[5]. This method is structurally elegant as it guarantees the absolute absence of any nitrosating agents in the facility, thereby reducing cross-contamination risks for other APIs.

Self-Validating Experimental Protocol:

• Precursor Synthesis: Chlorinate methyl(diethanol)amine using thionyl chloride (SOCl₂) to yield N-di(2-chloroethyl)methylamine hydrochloride. (Validation: Confirm complete conversion via GC-MS; unreacted diols will poison the subsequent cyclization step).

• Cyclization: Dissolve the chlorinated intermediate in ethanol. Add a large excess of aqueous hydrazine (to prevent polymerization and favor intramolecular cyclization) and reflux the mixture at 80 °C for 4-6 hours.

• Quenching: Cool the mixture and neutralize the generated HCl with sodium carbonate (Na₂CO₃).

• Isolation: Filter the precipitated salts. Extract the filtrate with dichloromethane, evaporate the solvent, and purify the crude AMP via fractional distillation.

Quantitative Performance Comparison

The following table summarizes the performance, safety, and scalability metrics of the traditional MNP route versus the modern alternatives.

Metric	Traditional Route (MNP)	Direct Amination (HOSA)	Ring Cyclization (Hydrazine)
Key Intermediate	1-Nitroso-4-methylpiperazine	None (Direct conversion)	N-di(2-chloroethyl)methylamine
Genotoxic Risk	Critical (Category 1 Mutagen)	Low (No nitrosamines)	Low (No nitrosamines)
Overall Yield	~30-40% (Over 4 steps)	~55-65% (Over 1 main step)	~45-50% (Over 2 steps)
Reagent Hazards	Sodium Nitrite, Zinc dust	HOSA (Corrosive, unstable)	Hydrazine (Toxic, flammable)
Scalability	Phased out due to FDA/EMA limits	High (Requires strict pH/Temp control)	Medium (Requires excess hydrazine handling)
Regulatory Compliance	High risk of API recall	Excellent	Excellent

Conclusion

The pharmaceutical industry's reliance on 1-nitroso-4-methylpiperazine as an intermediate is no longer viable due to stringent nitrosamine regulations[3],[4]. As demonstrated, direct electrophilic amination using HOSA and de novo ring cyclization using hydrazine offer robust, self-validating, and nitrosamine-free pathways to synthesize 1-amino-4-methylpiperazine. By adopting these alternatives, drug development professionals can ensure the scientific integrity of their synthetic routes while safeguarding patient health.

References

• [3] N-Nitroso Methyl Piperazine - Manasa Life Sciences. manasalifesciences.com. 3

• [4] Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities. Chemical Research in Toxicology (ACS). 4

• [1] Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin. MDPI. 1

• [2] What is 1-Amino-4-methylpiperazine and how is it synthesized? Guidechem. 2

• [5] Preparation of 1-Amino-4-Methylpiperazine. Chemistry of Heterocyclic Compounds (Ovid). 5

• [6] 4-Cyclopentylpiperazin-1-amine | 61379-64-4. Benchchem.6

Sources

• 1. mdpi.com [mdpi.com]
• 2. Page loading... [guidechem.com]
• 3. N-Nitroso Methyl Piperazine | Manasa Life Sciences [manasalifesciences.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ovid.com [ovid.com]
• 6. 4-Cyclopentylpiperazin-1-amine | 61379-64-4 | Benchchem [benchchem.com]

evaluating the accuracy and precision of 1-methyl-4-nitrosopiperazine analysis

The detection of nitrosamine impurities in pharmaceuticals has fundamentally reshaped global quality control and regulatory paradigms. As a Senior Application Scientist specializing in trace-level genotoxic impurities, I frequently encounter the unique analytical hurdles presented by 1-methyl-4-nitrosopiperazine (MNP) .

Identified primarily in rifampicin and rifapentine—critical first-line therapeutics for tuberculosis—MNP is a highly potent nitrosamine[1][2]. Regulatory bodies have established strict Acceptable Intake (AI) limits for MNP, with the European Medicines Agency (EMA) recently updating its limit to 400 ng/day based on the Carcinogenic Potency Categorization Approach (CPCA)[3][4].

This guide objectively evaluates the accuracy and precision of MNP analysis, comparing high-performance analytical platforms and providing a field-proven, self-validating methodology for drug development professionals.

Mechanistic Origins: Why MNP Forms in Rifampicin Matrices

To accurately quantify an impurity, one must first understand its origin. MNP is not merely a solvent carryover; it is an active degradation product. Forced degradation studies demonstrate that MNP formation is driven by a two-step mechanism: the hydrolytic degradation of the rifampicin API into a secondary amine precursor, followed by oxidation and nitrosation[5].

Understanding this causality is critical for sample preparation. If the extraction environment is too aggressive (e.g., extreme pH or high heat), you risk in-situ generation of MNP during the analysis itself, leading to false-positive accuracy deviations.

Fig 1: Mechanistic pathway of MNP formation via rifampicin degradation and oxidation.

Platform Comparison: LC-MS/MS vs. LC-HRMS

The complex, macrocyclic structure of rifampicin causes massive ion suppression in electrospray ionization (ESI+). To achieve the required Limits of Quantitation (LOQ) ≤ AI, laboratories must choose between Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Resolution Mass Spectrometry (LC-HRMS).

While the FDA's published method utilizes LC-ESI-HRMS to resolve isobaric interferences via exact mass[1], optimized Triple Quadrupole (LC-MS/MS) methods utilizing Multiple Reaction Monitoring (MRM) offer superior routine precision and recovery[5][6].

Table 1: Performance Comparison of Analytical Platforms for MNP

Parameter	LC-MS/MS (Triple Quadrupole)	LC-ESI-HRMS (Orbitrap / Q-TOF)	Analytical Implication & Causality
Selectivity	High (Precursor/Product Ion pairs)	Ultra-High (Exact Mass, <5 ppm error)	HRMS prevents false positives from complex matrix isobars; MS/MS relies on unique fragmentation.
Sensitivity (LOD)	~0.5 ng/mL	~1.0 ng/mL	MS/MS offers slightly better absolute sensitivity due to optimized duty cycles in MRM mode.
Matrix Tolerance	Moderate (Requires excellent chromatography)	High (Mass defect filtering)	MS/MS is more susceptible to ion suppression from co-eluting rifampicin, requiring specific column chemistries.
Routine Precision	Excellent (%RSD < 3.0%)	Good (%RSD < 5.0%)	MS/MS is the gold standard for high-throughput, highly reproducible batch release testing.

Optimized Analytical Workflow

To achieve high accuracy (recovery ~100%) and precision, the experimental protocol must function as a self-validating system . This means any matrix effects, extraction losses, or ionization suppression must be automatically corrected by the methodology. We achieve this through early-stage Isotope Dilution using MNP-d4.

Fig 2: Optimized analytical workflow for MNP extraction and LC-MS/MS quantification.

Step-by-Step Self-Validating Protocol

Based on synthesized parameters from FDA, HSA, and peer-reviewed methodologies[1][6][7][8].

Step 1: Sample Pulverization & Isotope Spiking

• Action: Accurately weigh an amount of crushed rifampicin product corresponding to 150–250 mg of API into a 15 mL polypropylene centrifuge tube. Immediately spike with 1.0 mL of MNP-d4 internal standard (IS) solution (e.g., 10 ng/mL).

• Causality: Spiking the IS directly into the dry powder before solvent addition is the cornerstone of a self-validating system. It ensures the MNP-d4 undergoes the exact same physical entrapment, extraction partitioning, and matrix suppression as the endogenous MNP.

Step 2: Selective Solvent Extraction

• Action: Add 5.0 mL of extraction solvent. While early methods used 100% Methanol[1], optimizing to a highly aqueous blend (e.g., 95:5 v/v Water:Methanol) is recommended. Vortex for 1 minute and sonicate for 10 minutes.

• Causality: A 95:5 Water:MeOH ratio allows for the quantitative isolation of polar MNP while deliberately precipitating the bulk of the hydrophobic rifampicin API. This prevents massive API co-extraction, drastically reducing column fouling and carryover[8].

Step 3: Centrifugation & Membrane Filtration

• Action: Centrifuge at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PVDF syringe filter. Crucial: Discard the first 1.0 mL of the filtrate[1].

• Causality: Trace-level nitrosamines can non-specifically bind to virgin filter membranes. Discarding the first milliliter saturates these binding sites, ensuring the remaining filtrate accurately reflects the true MNP concentration.

Step 4: Chromatographic Separation

• Action: Inject 5 µL onto a Poroshell 120 Phenyl-Hexyl column (2.7 μm, 4.6 mm × 10 cm) maintained at 35°C[7]. Use a gradient of 10 mM ammonium formate (pH 9.0) and Methanol.

• Causality: Why not a standard C18 column? The phenyl-hexyl stationary phase provides unique π−π interactions that selectively retain the piperazine ring of MNP, achieving baseline separation from the bulky, co-eluting rifampicin matrix that typically overwhelms C18 phases[7].

Step 5: ESI+ MS/MS Detection

• Action: Monitor transitions in positive Electrospray Ionization (ESI+). Quantify using the peak area ratio of MNP to MNP-d4.

Quantitative Validation Data

When the above mechanistic principles are applied, the resulting accuracy and precision metrics easily satisfy ICH Q2(R1) validation guidelines. Recent peer-reviewed validations of this neutralized extraction approach demonstrate exceptional recovery profiles[5].

Table 2: Validation Metrics for Optimized LC-MS/MS MNP Analysis

Validation Parameter	Target Acceptance Criteria	Observed Performance (Witkowska et al.)[5]	Causality / Scientific Rationale
Accuracy (Recovery)	70.0% – 130.0%	100.38 ± 3.24%	The use of MNP-d4 spiked prior to extraction perfectly corrects for any physical losses or matrix-induced ion suppression.
Intermediate Precision	%RSD ≤ 10.0%	2.52%	Highly aqueous extraction limits API co-elution, maintaining a clean ESI source and stable ionization efficiency across days.
Specificity	No interfering peaks at MNP RT	Pass (Baseline resolved)	The Phenyl-Hexyl column's π−π selectivity separates MNP from structurally similar degradation products.

Conclusion

Evaluating the accuracy and precision of 1-methyl-4-nitrosopiperazine analysis requires more than just running a sample through a mass spectrometer. By understanding the degradation pathways of rifampicin, utilizing selective aqueous extractions, leveraging π−π column chemistries, and enforcing a self-validating isotope dilution strategy, laboratories can confidently quantify MNP well below the stringent 400 ng/day regulatory limits.

References

• Liquid Chromatography-High Resolution Mass Spectrometry LC-ESI-HRMS) Method for the Determination of MNP in Rifampin and CPNP in Rifapentine U.S. Food and Drug Administration (FDA) URL: [Link]

• DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS Health Sciences Authority (HSA), Singapore URL:[Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin-Analytical Challenges and Degradation Studies Molecules (PubMed / NIH) URL:[Link]

• Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance Taiwan Food and Drug Administration (TFDA) URL:[Link]

• Established Acceptable Intake for Nitrosamines in Medicines Therapeutic Goods Administration (TGA), Australia URL:[Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation Organic Process Research & Development (ACS Publications) URL:[Link]

• Appendix 1: Acceptable intakes established for N-nitrosamines European Medicines Agency (EMA) URL:[Link]

• FDA Updates and Press Announcements on Nitrosamines in Rifampin and Rifapentine U.S. Food and Drug Administration (FDA) URL:[Link]

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A Comparative Guide to Regulatory and Analytical Frameworks for 1-Nitroso-4-methylpiperazine (MNP) Impurities

This guide provides an in-depth analysis of the regulatory landscape and comparative analytical methodologies for the control of 1-nitroso-4-methylpiperazine (MNP), a nitrosamine impurity of significant concern in the pharmaceutical industry. Designed for researchers, scientists, and drug development professionals, this document synthesizes global regulatory expectations with practical, field-proven analytical strategies to ensure product quality and patient safety.

The Challenge of Nitrosamine Impurities: A Primer

Nitrosamines are a class of chemical compounds with the structure R¹N(-R²)–N=O.[1] Many are classified as probable or possible human carcinogens based on extensive animal studies, meaning long-term exposure above certain levels may increase the risk of cancer.[2][3][4] Their unexpected discovery in common medications, such as angiotensin II receptor blockers ('sartans') in mid-2018, triggered a global regulatory response to assess and control their presence in human drugs.[2][5]

1.1. Spotlight on 1-Nitroso-4-methylpiperazine (MNP)

1-Nitroso-4-methylpiperazine (MNP), also known as N-Methyl-N'-nitrosopiperazine, is a potent nitrosamine impurity (CAS No. 16339-07-4) that has been identified in certain drug products, notably the anti-tuberculosis medication Rifampicin.[6][7][8][9] Its formation can occur during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product when secondary or tertiary amine precursors, such as piperazine derivatives, react with nitrosating agents (e.g., nitrites).[6]

Toxicological data classify MNP as a highly potent genotoxic and carcinogenic compound.[6][10] Animal studies have demonstrated its strong carcinogenicity, particularly in the nasal cavity of rats even at low doses.[10] This profile places MNP in a high-risk category, demanding stringent control strategies.

The Global Regulatory Framework: A Unified Approach

Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established harmonized expectations for the control of nitrosamine impurities, largely grounded in the principles of the International Council for Harmonisation (ICH) M7 guideline.[1][2][3]

2.1. The ICH M7 Guideline: The Cornerstone of Control

The ICH M7(R2) guideline, "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk," provides the foundational framework.[1][3] Nitrosamines are considered part of a "cohort of concern," a class of impurities with such high carcinogenic potency that the standard Threshold of Toxicological Concern (TTC) of 1.5 µ g/day is not sufficiently protective.[1][4] This necessitates a compound-specific risk assessment and control strategy.

2.2. A Three-Step Mitigation Strategy

Both the FDA and EMA advocate for a systematic, three-step process for manufacturers to manage nitrosamine risks.[5][11][12]

• Risk Assessment: Manufacturers must conduct a comprehensive risk evaluation of their APIs and drug products to identify the potential for nitrosamine formation or contamination.[11] This involves scrutinizing the entire manufacturing process, from raw materials and solvents to process conditions and packaging.[4][13]

• Confirmatory Testing: If a risk is identified, confirmatory testing of batches must be performed using sensitive and validated analytical methods to detect and quantify any nitrosamine impurities present.[11][14]

• Corrective and Preventive Actions (CAPA): If nitrosamines are detected above the acceptable intake limit, manufacturers must implement changes to their manufacturing process to mitigate the risk. This could involve process modifications, changes to raw material specifications, or reformulation.[4][12] These changes must be reported to and approved by regulatory authorities.

Caption: A workflow diagram of the three-step nitrosamine mitigation strategy.

Comparing Acceptable Intake (AI) Limits for MNP

The Acceptable Intake (AI) is the maximum daily exposure to a substance that is considered to pose a negligible cancer risk over a lifetime. For nitrosamines lacking robust carcinogenicity data, AI limits are often derived using Structure-Activity Relationships (SAR) and read-across from data on structurally similar, well-characterized nitrosamines, or through the Carcinogenic Potency Categorization Approach (CPCA).[4][14]

The AI for MNP has been a subject of evolving regulatory discussion, leading to different established limits depending on the methodology and agency.

Regulatory Body / Approach	Acceptable Intake (AI) Limit	Basis for Derivation	Source(s)
US FDA (CPCA)	26.5 ng/day	Classified under Potency Category 1 of the Carcinogenic Potency Categorization Approach due to its high carcinogenic potential.	[6]
EMA	400 ng/day	Initially set at 26.5 ng/day based on read-across from N-nitroso-diethylamine (NDEA), but revised on July 1, 2023, based on a CPCA approach.	[15][16]
US FDA (Interim Limit for Rifampicin)	5 ppm (5,000 ppb)	A temporary, higher limit established to prevent a drug shortage of the critical anti-tuberculosis medicine, balancing the risk of the impurity with the benefit of the drug.	[7][8]

This table summarizes publicly available data as of early 2026. Limits are subject to change based on new scientific evidence.

The discrepancy between the initial 26.5 ng/day and the later 400 ng/day highlights the evolving scientific understanding and the refinement of predictive toxicological models like the CPCA. The interim limit for Rifampicin underscores the pragmatic approach regulators take to balance risks and benefits to avoid critical drug shortages.[7][11]

Analytical Methodologies for MNP Detection: A Comparative Overview

Due to the extremely low AI limits, highly sensitive and specific analytical methods are required for the detection and quantification of MNP. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the most commonly employed techniques.[6][13] LC-MS/MS is often preferred for its high sensitivity, specificity, and applicability to a wider range of drug matrices without extensive derivatization.

Caption: A generalized workflow for the analysis of MNP using LC-MS/MS.

Comparison of Published LC-MS/MS Methods for MNP in Rifampicin:

Parameter	Method 1 (HSA)[17]	Method 2 (TFDA)	Method 3 (Tao et al.)[7][8]
Chromatographic Column	Phenomenex® Luna Phenyl-Hexyl (4.6 x 150 mm, 3 µm)	Poroshell 120 Phenyl Hexyl (4.6 x 100 mm, 2.7 µm)	Not specified, but likely similar C18 or Phenyl-Hexyl
Mobile Phase A	10 mM Ammonium formate in water, pH 9.0	Ammonium formate in water, pH 9.0	Not specified
Mobile Phase B	Methanol	Methanol	Not specified
Ionization Mode	ESI+	ESI+	ESI+
Detection Mode	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)	Multiple Reaction Monitoring (MRM)
LOD	Not explicitly stated, but method is for trace analysis	Not explicitly stated	0.0067 ppm
LOQ	Not explicitly stated, but method is for trace analysis	Not explicitly stated	0.013 ppm
Internal Standard	1-Methyl-4-nitrosopiperazine-d4 (MNP-d4)	1-methyl-4-nitrosopiperazine-d4 (MNP-d4)	Not specified, but use of IS is standard practice

The causality behind these experimental choices lies in the need for specificity and sensitivity. The Phenyl-Hexyl column provides a unique selectivity for aromatic and moderately polar compounds like MNP. The use of a high pH mobile phase (pH 9.0) helps in achieving good peak shape for basic compounds. ESI in positive mode is effective for protonating the amine structures in MNP. Finally, MRM provides exceptional specificity by monitoring a specific precursor-to-product ion transition, effectively filtering out noise from complex sample matrices. The use of a stable isotope-labeled internal standard (MNP-d4) is critical for accurate quantification, as it co-elutes with the analyte and compensates for any matrix effects or variations in instrument response.

Experimental Protocol: Quantification of MNP in Rifampicin Capsules by LC-MS/MS

This protocol is a synthesized example based on methodologies published by regulatory bodies and in scientific literature.[7][17]

5.1. Reagents and Materials

• MNP Reference Standard

• MNP-d4 (Internal Standard)

• Methanol (HPLC or LC-MS grade)

• Ammonium Formate (AR grade)

• Ammonia Water (25%)

• Deionized Water (resistivity ≥ 18 MΩ·cm)

• Volumetric flasks, micropipettes, centrifuge tubes (15 mL, PP)

• Syringe filters (0.22 µm, PVDF)

5.2. Preparation of Solutions

• Mobile Phase A: Prepare 10 mM ammonium formate in deionized water. Adjust pH to 9.0 with ammonia water.

• Mobile Phase B: Methanol.

• Internal Standard (IS) Stock Solution: Accurately weigh ~10 mg of MNP-d4, dissolve in and dilute to 10 mL with methanol.

• IS Working Solution (e.g., 200 ng/mL): Dilute the IS Stock Solution appropriately with methanol.

• MNP Standard Stock Solution: Accurately weigh ~10 mg of MNP, dissolve in and dilute to 10 mL with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the MNP Standard Stock Solution and a fixed amount of the IS Working Solution into a suitable diluent (e.g., methanol).

5.3. Sample Preparation

• Accurately weigh a portion of powdered rifampicin capsule contents equivalent to ~100 mg of the API into a 10 mL volumetric flask.

• Add 1 mL of the IS Working Solution (200 ng/mL) and approximately 7 mL of methanol.

• Vortex to mix and sonicate for 10 minutes to ensure complete extraction.

• Dilute to the 10 mL mark with methanol and mix well.

• Transfer the solution to a 15 mL centrifuge tube and centrifuge at ≥3000 x g for 5-10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial. This is the sample solution.

5.4. LC-MS/MS Instrumental Conditions

Parameter	Condition
LC System	U(H)PLC system
Column	Poroshell 120 Phenyl-Hexyl, 2.7 µm, 4.6 x 100 mm (or equivalent)
Column Temperature	35 °C
Injection Volume	5 µL
Flow Rate	0.5 mL/min
Mobile Phase	Gradient elution with Mobile Phase A and B (specific gradient to be optimized)
MS System	Triple Quadrupole Mass Spectrometer
Ion Source	Electrospray Ionization (ESI), Positive Mode
Ion Spray Voltage	~4.5 kV
Source Temperature	~500 °C
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions (Example)	MNP: 130.1 → 58.1, MNP-d4: 134.1 → 62.1 (Transitions must be optimized)

5.5. System Validation The method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ). The LOQ must be sufficiently low to quantify MNP at or below the established AI limit.

Conclusion: A Lifecycle Approach to Impurity Control

The control of 1-nitroso-4-methylpiperazine and other nitrosamine impurities is not a one-time event but a continuous process that must be integrated into the pharmaceutical quality system throughout the product lifecycle.[3] This requires a deep understanding of the global regulatory guidelines, the application of robust risk assessment strategies, and the development of highly sensitive, validated analytical methods. As scientific understanding evolves, particularly in areas like predictive toxicology and analytical science, drug development professionals must remain vigilant and adaptive to ensure the ongoing safety and quality of medicines.

References

• Control of Nitrosamine Impurities in Human Drugs. (2024, August 30). U.S. Food and Drug Administration. [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. (2026, March 19). U.S. Food and Drug Administration. [Link]

• Nitrosamine impurities. (2025, July 29). European Medicines Agency. [Link]

• Control of Nitrosamine Impurities in Human Drugs. (2024, August 30). U.S. Food and Drug Administration. [Link]

• Nitrosamine impurities: guidance for marketing authorisation holders. (2026, March 13). European Medicines Agency. [Link]

• Information about Nitrosamine Impurities in Medications. (2024, September 4). U.S. Food and Drug Administration. [Link]

• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. [Link]

• Overview of the Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. (2020, November 3). U.S. Food and Drug Administration. [Link]

• ICH M7 for Nitrosamines: Steps for a Lifecycle Management. (2024, September 11). Zamann Pharma Support. [Link]

• EMA issues recommendations on impurities in medicines. The Pharmaceutical Journal. [Link]

• EMA to provide guidance on avoiding nitrosamines in human medicines. Bundesinstitut für Arzneimittel und Medizinprodukte (BfArM). [Link]

• ICH M7: Nitrosamines and NDSRIs. (2026, March 25). Netpharmalab. [Link]

• Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. Ardena. [Link]

• Strong nasal carcinogenicity and genotoxicity of 1-nitroso-4-methylpiperazine after low dose inhalation in rats. Oxford Academic, Carcinogenesis. [Link]

• Addendum to ICH M7 on Risk Assessment and Control of N-Nitrosamine Impurities. (2025, May 7). International Council for Harmonisation. [Link]

• N-Nitroso Methyl Piperazine. Manasa Life Sciences. [Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. Otwarty Uniwersytet im. Adama Mickiewicza. [Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin-Analytical Challenges and Degradation Studies. (2023, November 3). PubMed. [Link]

• Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. (2023, October 3). Taiwan Food and Drug Administration. [Link]

• DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS. (2022, February 15). Health Sciences Authority, Singapore. [Link]

• Appendix 1: Acceptable intakes established for N-nitrosamines. European Medicines Agency. [Link]

• 1-Methyl-4-nitrosopiperazine. PubChem, National Institutes of Health. [Link]

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025, April 29). National Center for Biotechnology Information. [Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. (2023, November 3). MDPI. [Link]

• Established acceptable intake for nitrosamines in medicines. (2026, January 29). European Medicines Agency. [Link]

• Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. (2022, February 13). Frontiers in Chemistry. [Link]

• Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. (2022, February 14). PubMed. [Link]

• Nitrosamine impurities in specific medicines. (2021, March 8). European Medicines Agency. [Link]

• TEST FOR 1-NITROSO-4-METHYL PIPERAZINE (MeNP) IN RIFAMPICIN. (2022, June). World Health Organization. [Link]

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Safety & Regulatory Compliance

Operational and Disposal Blueprint: 1-(Methylsulfonyl)-4-nitrosopiperazine

As a Senior Application Scientist, I recognize that handling genotoxic impurities (GTIs) like 1-(Methylsulfonyl)-4-nitrosopiperazine (CAS: 1190890-92-6) requires a paradigm shift from standard chemical safety to highly controlled, validated containment and destruction strategies. Nitrosamines are notorious for their potent mutagenic potential, necessitating operational protocols that eliminate exposure risks and ensure absolute environmental compliance.

This guide provides a comprehensive, field-proven framework for the safe handling, chemical degradation, and logistical disposal of 1-(Methylsulfonyl)-4-nitrosopiperazine in a professional laboratory or drug development setting.

Mechanistic Toxicology and Hazard Profile

Understanding the toxicokinetics of nitrosamines is critical for justifying the rigorous safety controls required during their handling. 1-(Methylsulfonyl)-4-nitrosopiperazine, like other N-nitrosamines, is not inherently reactive; rather, it requires metabolic activation to exert its genotoxic effects.

The α-hydroxylation of the piperazine ring adjacent to the N-nitroso group (typically mediated by Cytochrome P450 enzymes) leads to spontaneous cleavage, ultimately generating a highly reactive alkyl diazonium ion. This electrophile readily alkylates nucleophilic centers on DNA (such as the N7 or O6 positions of guanine), initiating mutagenesis.

Figure 1: Cytochrome P450-mediated metabolic activation of nitrosamines into alkylating diazonium ions.

Quantitative Comparison of Waste Management Strategies

When developing an operational disposal plan, laboratories must choose between logistical waste transfer and in-house chemical degradation. The table below summarizes the quantitative and qualitative parameters of established nitrosamine destruction methods.

Disposal/Degradation Method	Applicable Scale	Mechanism of Action	Primary Byproducts	Efficiency & Safety Profile
High-Temperature Incineration	Bulk Waste / Solvents	Thermal oxidation (>1000°C)	CO₂, H₂O, NOx	>99.99% destruction. Safest standard practice; requires licensed vendor.
Aluminum-Nickel Alloy Reduction	Trace / Analytical (<10 g/L)	Catalytic reduction in alkaline media	Amines, Ammonia	~88-101% yield. Generates H₂ gas (flammability risk); avoids toxic hydrazine intermediates [1].
Acidic Denitrosation (HBr/AcOH)	Surface Decontamination	Chemical cleavage of N-NO bond	Secondary amines, NOx	Variable. Corrosive reagents; potential for reversible nitrosation reactions [3].

Procedural Methodology: Logistical Waste Management

For bulk material, contaminated consumables, and concentrated stock solutions, off-site high-temperature incineration is the only universally accepted disposal method.

Operational Protocol: Segregation and Transfer

• Segregation: Isolate 1-(Methylsulfonyl)-4-nitrosopiperazine waste from incompatible chemicals (e.g., strong acids, oxidizers). Causality: Mixing with acids can trigger reversible denitrosation reactions, releasing toxic nitrogen oxide (NOx) gases into the headspace of the waste container.

• Containment: Collect solid waste and contaminated PPE in high-density polyethylene (HDPE) drums. Liquid waste must be stored in amber glass bottles sealed with PTFE-lined caps. Causality: Amber glass prevents UV-induced photochemical degradation, which can unpredictably alter the waste profile and generate internal pressure.

• Labeling & Tracking: Affix RCRA-compliant hazardous waste labels immediately upon waste generation. Explicitly mark the container with "Toxic" and "Suspected Carcinogen" warnings.

• Storage: Store in a designated, actively ventilated hazardous waste accumulation area utilizing secondary containment to capture potential leaks.

• Final Disposition: Transfer the waste to a licensed environmental services provider for high-temperature incineration (>1000°C). Self-Validating System: The disposal loop is only considered closed when the laboratory receives and archives a formal Certificate of Destruction (CoD) from the incineration facility, verifying complete thermal oxidation.

Procedural Methodology: Chemical Degradation of Analytical Residues

For laboratories generating dilute analytical residues (e.g., HPLC effluents, NMR samples), in-house chemical degradation using an Aluminum-Nickel (Al-Ni) alloy is a highly effective pre-treatment before final effluent disposal [1][2].

Operational Protocol: Al-Ni Catalytic Reduction Note: Conduct this procedure exclusively within a certified chemical fume hood due to the generation of highly flammable hydrogen gas.

• Preparation: Dilute the 1-(Methylsulfonyl)-4-nitrosopiperazine residue with methanol or water to ensure the concentration does not exceed 10 g/L [1].

• Basification: Add an equal volume of 1 M Potassium Hydroxide (KOH) to the solution. Causality: The alkaline environment is strictly required to activate the Al-Ni alloy, stripping the protective oxide layer from the aluminum to initiate the reaction.

• Catalytic Reduction: Slowly and incrementally add 100 g of Al-Ni alloy powder per liter of solution. Causality: The aluminum reacts with the aqueous KOH to generate nascent hydrogen gas in situ. The nickel acts as a catalyst, driving the reduction of the N-NO bond directly to the corresponding secondary amine (1-(methylsulfonyl)piperazine) and ammonia. This specific reagent combination is chosen because it bypasses the formation of toxic hydrazine intermediates, which are common when using other reducing agents like lithium aluminum hydride[1].

• Reaction & Quenching: Stir the mixture continuously for 24 hours. To suppress residual nickel reactivity and prevent post-disposal fires, add 1 mL of acetone per gram of Al-Ni alloy used, and stir for an additional 24 hours [1].

• Filtration: Filter the mixture through a chemically compatible membrane.

• Disposal: The filter cake (containing deactivated nickel) must be dried away from flammable materials for 24 hours and disposed of as solid hazardous waste. The liquid filtrate can be neutralized and disposed of as standard aqueous waste, subject to local environmental regulations. Self-Validating System: Prior to the disposal of the filtrate, draw a 1 mL aliquot and analyze it via LC-MS/MS. The degradation protocol is validated as successful only when the 1-(Methylsulfonyl)-4-nitrosopiperazine signal falls below the established Limit of Detection (LOD).

Spill Management and Decontamination

In the event of an accidental release, immediate and systematic action is required to prevent exposure.

• Evacuation & Isolation: Immediately evacuate the immediate vicinity and increase fume hood ventilation.

• Containment: For liquid spills, surround and cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or diatomaceous earth). Causality: Combustible absorbents like paper towels must be avoided as they can react with degradation byproducts or complicate final incineration [3].

• Collection: Using non-sparking tools, scoop the absorbed material into a sealable, wide-mouth HDPE container.

• Surface Decontamination: Wash the contaminated surface with a 1 M KOH solution, followed by a thorough water rinse, to chemically degrade any microscopic residues adhering to the benchtop.

References

• Lunn, G., et al. "Safe disposal of carcinogenic nitrosamines." Carcinogenesis, vol. 4, no. 3, 1983, pp. 315-319. Available at: [Link]

• Walters, C. L., and P. T. Beecham. "Destruction of N-nitrosamides in Laboratory Waste." IARC Scientific Publications, no. 41, 1982, pp. 169-171. Available at: [Link]

Personal protective equipment for handling 1-(Methylsulfonyl)-4-nitrosopiperazine

Comprehensive Safety and Operational Guide for Handling 1-(Methylsulfonyl)-4-nitrosopiperazine

As regulatory scrutiny intensifies around N-Nitrosamine Drug Substance-Related Impurities (NDSRIs), laboratory professionals must approach these compounds with uncompromising rigor. 1-(Methylsulfonyl)-4-nitrosopiperazine (CAS: 1190890-92-6) is a highly potent piperazine-derived nitrosamine. Under ICH M7 guidelines, nitrosamines are classified as a "Cohort of Concern" (CoC) due to their exceptionally high mutagenic and carcinogenic potency .

This guide provides the definitive, field-proven protocols for the safe handling, containment, and chemical degradation of 1-(Methylsulfonyl)-4-nitrosopiperazine, ensuring maximum safety for researchers and strict environmental compliance.

Hazard Causality & Exposure Prevention Strategy

Standard laboratory PPE is insufficient for handling pure NDSRIs. 1-(Methylsulfonyl)-4-nitrosopiperazine possesses a lipophilic piperazine core that facilitates rapid dermal absorption, while its solid crystalline or powder form presents a severe aerosolization risk.

The Causality of Containment:

• Dermal Penetration: Nitrosamines can rapidly permeate standard single-layer latex or thin nitrile gloves. Double-gloving with a highly impermeable outer layer (like butyl rubber) is mandatory to prevent transdermal systemic exposure.

• Aerosolization: The electrostatic nature of piperazine derivatives means that simply opening a vial can cause microscopic particles to become airborne. Respiratory protection and static-control engineering are non-negotiable.

Table 1: Quantitative PPE Specifications & Breakthrough Standards

PPE Category	Specification / Material	Regulatory Standard	Protection Factor / Breakthrough
Inner Gloves	Nitrile (Min 0.12 mm thickness)	EN ISO 374-1:2016	> 30 minutes (Incidental contact)
Outer Gloves	Butyl Rubber (0.35 mm thickness)	EN ISO 374-1:2016	> 480 minutes (Primary barrier)
Body Protection	Tyvek® 400 Coveralls	Type 5/6	Particulate barrier (100% holdout)
Respiratory	PAPR with HEPA/P100 Cartridges	NIOSH 42 CFR 84	APF = 1000 (Prevents inhalation)
Eye Protection	Indirect Vented Chemical Goggles	ANSI Z87.1 / EN 166	Zero-gap splash/dust barrier

Operational Workflow & Handling Protocol

To prevent cross-contamination and exposure, the handling of 1-(Methylsulfonyl)-4-nitrosopiperazine must follow a strict, unidirectional workflow.

Operational workflow for handling highly potent nitrosamine impurities.

Step-by-Step Methodology: Safe Weighing and Transfer

• Engineering Control Verification: Ensure a Class II Type B2 Biological Safety Cabinet or a dedicated powder-handling isolator is operational with a verified face velocity of at least 100 fpm.

• PPE Donning: Don the Tyvek suit, followed by the PAPR/P100 respirator, inner nitrile gloves, and outer butyl rubber gloves.

• Static Elimination (Critical Step): Place the sealed vial of 1-(Methylsulfonyl)-4-nitrosopiperazine and all weighing spatulas inside the hood. Use a polonium-210 anti-static bar or a piezoelectric anti-static gun to neutralize the environment. Causality: Neutralizing static prevents the highly potent powder from repelling off the spatula and aerosolizing into the hood space.

• Closed-System Weighing: Tare a sealable glass vial on the balance. Carefully transfer the required mass.

• In-Hood Sealing: Cap the newly weighed vial before removing it from the balance area.

• Exterior Decontamination: Wipe the exterior of the sealed vial with a lint-free wipe dampened with isopropyl alcohol. Place the primary vial into a shatter-proof secondary containment vessel before removing it from the hood.

Decontamination and Disposal Plan

Improper disposal of nitrosamines into standard waste streams can lead to environmental contamination and regulatory violations . Do not use bleach (sodium hypochlorite) to clean nitrosamine spills, as incomplete oxidation can yield toxic byproducts or reform the nitrosamine.

The gold standard for laboratory degradation of nitrosamines is reduction using Aluminum-Nickel (Al-Ni) alloy powder in aqueous alkali .

Chemical degradation pathway of nitrosamines using Al-Ni alloy reduction.

Table 2: Reagent Stoichiometry for Chemical Degradation

Component	Quantity / Concentration	Function in Degradation
Nitrosamine Waste	100 mL (up to 10 mg/mL)	Target carcinogenic substrate
Sodium Hydroxide	100 mL (1.0 M aqueous)	Base to generate H₂ and maintain high pH
Al-Ni Alloy Powder	1.0 g	Hydrogen source (Al) + Catalytic surface (Ni)
Reaction Time	24 Hours	Ensures complete N-N bond cleavage

Step-by-Step Methodology: Chemical Degradation of Residues

• Waste Consolidation: Collect all 1-(Methylsulfonyl)-4-nitrosopiperazine contaminated liquid waste or dissolved solid residues in a dedicated, vented reaction flask inside the fume hood.

• Alkaline Addition: Add an equal volume of 1.0 M Sodium Hydroxide (NaOH) to the waste solution.

• Catalyst Introduction: Slowly and carefully add the Aluminum-Nickel (Al-Ni) alloy powder (1.0 g per 100 mL of solution). Causality: The highly alkaline environment reacts with the aluminum to generate hydrogen gas in situ. The nickel acts as a catalytic surface, reducing the N-NO bond to a transient N-NH₂ (hydrazine), and subsequently cleaving it entirely to yield the non-carcinogenic parent amine and ammonia.

• Reaction Incubation: Leave the mixture stirring loosely capped (to allow hydrogen gas to escape) in the fume hood for 24 hours.

• Filtration and Quenching: Filter the mixture to remove the spent nickel catalyst. Caution: Spent Raney-type nickel can be pyrophoric. Keep the filter cake wet with water and dispose of it immediately in a dedicated hazardous flammable solid waste container.

• Final Disposal: The resulting filtrate now contains non-carcinogenic 1-(methylsulfonyl)piperazine and ammonia. Neutralize the pH and dispose of it through your institution's standard aqueous organic waste stream.

References

• Approaches and Considerations for the Investigation and Synthesis of N-Nitrosamine Drug Substance-Related Impurities (NDSRIs) . Organic Process Research & Development, ACS Publications. Available at:[Link]

• Safe disposal of carcinogenic nitrosamines . Carcinogenesis / PubMed, National Institutes of Health. Available at:[Link]